tripotassium;methyl(trioxido)silane

• CAS: 31795-24-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Tripotassium;methyl(trioxido)silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate, is an organosilicon compound with the chemical formula CH₃K₃O₃Si. It is the tripotassium salt of methylsilanetriol. This compound is of growing interest in various scientific and industrial fields due to its unique chemical properties and reactivity. This technical guide provides a comprehensive overview of the core chemical properties of tripotassium;methyl(trioxido)silane, with a focus on its synthesis, reactivity, and potential applications relevant to researchers and professionals in drug development. While direct research on this specific salt in drug development is limited, the biological activity of its parent compound, methylsilanetriol, offers intriguing possibilities.

Chemical and Physical Properties

Tripotassium;methyl(trioxido)silane is typically supplied as an aqueous solution. The properties of the solution can vary depending on the concentration.

Table 1: Physical and Chemical Properties of Tripotassium;methyl(trioxido)silane Solution

Property	Value	Source(s)
Appearance	Colorless to slightly yellow liquid	[1]
Odor	Characteristic	[]
Molecular Formula	CH₃K₃O₃Si	[3]
Molecular Weight	208.41 g/mol	[3]
Boiling Point	~112 °C at 1,013 hPa (for a solution)	[4]
Density	~1.388 g/cm³ at 20 °C (for a solution)	[4]
Solubility	Soluble in water	[3]

Synthesis and Experimental Protocols

The primary synthesis route for tripotassium;methyl(trioxido)silane involves the hydrolysis and subsequent neutralization of a methyltrialkoxysilane or methyltrichlorosilane with potassium hydroxide.

Synthesis from Methyltrichlorosilane

A common industrial method for producing potassium methylsilanetriolate is the reaction of methyltrichlorosilane with potassium hydroxide.[]

Experimental Protocol: Laboratory-Scale Synthesis

Materials:

• Methyltrichlorosilane (CH₃SiCl₃)

• Potassium hydroxide (KOH)

• Anhydrous ethanol

• Distilled water

• Ice bath

• Magnetic stirrer and stir bar

• Dropping funnel

• Three-neck round-bottom flask

• Condenser

• pH meter or pH indicator strips

Procedure:

• In a three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and condenser, prepare a solution of potassium hydroxide in a mixture of ethanol and water. The exact concentrations should be calculated to achieve the desired final product concentration, typically around 40% in water.

• Cool the potassium hydroxide solution in an ice bath to control the reaction temperature.

• Slowly add methyltrichlorosilane to the cooled potassium hydroxide solution via the dropping funnel with vigorous stirring. The reaction is exothermic and produces hydrochloric acid, which is neutralized by the potassium hydroxide. Maintain the temperature below 25°C.

• After the addition is complete, continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Monitor the pH of the solution. It should be strongly alkaline.

• The resulting product is an aqueous solution of tripotassium;methyl(trioxido)silane. The primary by-product, potassium chloride (KCl), may precipitate out of solution depending on the concentration and can be removed by filtration if necessary.

• For purification, the solution can be filtered to remove any solid impurities. Further purification for laboratory use may involve techniques such as dialysis to remove excess salts, although this is not commonly described in the literature.

Diagram 1: Synthesis of Tripotassium;methyl(trioxido)silane

Caption: Workflow for the synthesis of tripotassium;methyl(trioxido)silane.

Chemical Reactivity and Applications

Hydrolysis and Condensation

In aqueous solutions, tripotassium;methyl(trioxido)silane exists in equilibrium with methylsilanetriol (CH₃Si(OH)₃) and potassium hydroxide. The silanol groups of methylsilanetriol are highly reactive and can undergo condensation reactions to form siloxane bonds (Si-O-Si), leading to the formation of oligomeric and polymeric structures. The rate and extent of this condensation are influenced by factors such as pH, concentration, and temperature.

Surface Modification

Tripotassium;methyl(trioxido)silane is utilized as a surface modifying agent, particularly for imparting hydrophobicity to various substrates.[1] The mechanism involves the reaction of the silanol groups with hydroxyl groups present on the surface of materials like glass, ceramics, and minerals.

Experimental Protocol: Surface Modification of Glass Slides

Materials:

• Glass microscope slides

• Tripotassium;methyl(trioxido)silane solution (e.g., 10% in water)

• Distilled water

• Ethanol

• Oven

• Beakers

• Contact angle goniometer (for analysis)

Procedure:

• Clean the glass microscope slides thoroughly by sonicating in a sequence of distilled water and ethanol, then dry them in an oven at 110°C for 1 hour.

• Prepare a dilute aqueous solution of tripotassium;methyl(trioxido)silane (e.g., 1-5% w/v).

• Immerse the cleaned and dried glass slides in the tripotassium;methyl(trioxido)silane solution for a specified time (e.g., 30 minutes to 2 hours).

• Remove the slides from the solution and rinse them thoroughly with distilled water to remove any unreacted material.

• Cure the treated slides in an oven at a specific temperature (e.g., 100-120°C) for 1-2 hours. During this step, condensation reactions occur between the silanol groups of the adsorbed methylsilanetriol and the hydroxyl groups on the glass surface, forming a covalent siloxane bond.

• Allow the slides to cool to room temperature. The surface should now exhibit hydrophobic properties.

• Analyze the surface modification by measuring the water contact angle. An increase in the contact angle compared to an untreated slide indicates successful hydrophobic modification.

Diagram 2: Surface Modification Workflow

Caption: General workflow for surface modification using tripotassium;methyl(trioxido)silane.

Cross-linking Agent

Relevance for Drug Development Professionals

Direct applications of tripotassium;methyl(trioxido)silane in drug development are not well-documented in peer-reviewed literature. However, the biological activities of its parent compound, methylsilanetriol, suggest potential areas of interest for researchers.

Biological Activity of Methylsilanetriol

Methylsilanetriol is a bioavailable source of silicon, an element recognized for its importance in connective tissue health. Studies on methylsilanetriol have indicated several biological effects:

• Collagen Synthesis: Methylsilanetriol has been shown to promote the synthesis of collagen by fibroblasts, which is crucial for the integrity and repair of skin, bones, and cartilage.[]

• Wound Healing: By stimulating the production of extracellular matrix proteins like collagen and elastin, methylsilanetriol may accelerate wound healing processes.[]

• Bone Mineralization: There is evidence to suggest that methylsilanetriol can enhance bone mineralization, presenting a potential therapeutic avenue for bone resorption disorders such as osteoporosis.[]

• Anti-inflammatory and Antioxidant Effects: Some studies suggest that methylsilanetriol possesses anti-inflammatory and antioxidant properties.[]

Potential Applications in Drug Delivery

While not yet explored for tripotassium;methyl(trioxido)silane specifically, organosilicon compounds and silica-based materials are extensively researched for drug delivery applications. The ability of this compound to act as a precursor for silica networks could be leveraged in the following ways:

• Precursor for Silica Nanoparticles: Tripotassium;methyl(trioxido)silane could potentially be used in the synthesis of silica nanoparticles for drug encapsulation and delivery. The sol-gel process, initiated by the hydrolysis and condensation of this compound, could be controlled to produce nanoparticles with desired size and porosity.

• Surface Functionalization of Drug Carriers: The reactivity of the silanol groups could be utilized to functionalize the surface of existing drug delivery systems (e.g., liposomes, polymeric nanoparticles) to improve their stability, biocompatibility, or targeting capabilities.

Diagram 3: Potential Roles in Drug Development

Caption: Potential research avenues for tripotassium;methyl(trioxido)silane in drug development.

Analytical Characterization

Standard analytical techniques can be employed to characterize tripotassium;methyl(trioxido)silane and materials derived from it.

Table 2: Analytical Techniques for Characterization

Technique	Purpose	Expected Observations	Source(s)
Fourier-Transform Infrared Spectroscopy (FTIR)	Identification of functional groups.	Characteristic peaks for Si-O-Si, Si-CH₃, and O-H bonds.	[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy (²⁹Si, ¹H, ¹³C)	Structural elucidation and monitoring of hydrolysis/condensation.	Chemical shifts corresponding to the silicon, methyl, and hydroxyl environments.	[6]
Thermogravimetric Analysis (TGA)	Assessment of thermal stability and composition.	Weight loss corresponding to the dehydration and decomposition of the compound.	[7]
Contact Angle Goniometry	Evaluation of surface hydrophobicity.	Measurement of the water contact angle on treated surfaces.	[8]

Safety and Handling

Tripotassium;methyl(trioxido)silane solutions are alkaline and corrosive. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tripotassium;methyl(trioxido)silane is a versatile organosilicon compound with established applications in surface modification and as a cross-linking agent. While its direct role in drug development is currently underexplored, the known biological activities of its parent compound, methylsilanetriol, suggest that it could be a valuable tool for researchers in this field. Further investigation into its use as a precursor for biocompatible silica-based drug delivery systems and for the surface functionalization of biomaterials is warranted. This guide provides a foundational understanding of its chemical properties and experimental methodologies to facilitate future research and development.

References

• 1. researchgate.net [researchgate.net]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Surface functionalization — MeBioS [biw.kuleuven.be]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Synthesis of Tripotassium Methyl(trioxido)silane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tripotassium methyl(trioxido)silane, also known as potassium methyl siliconate or potassium methylsilanetriolate, is an organosilicon compound with a diverse range of applications, including as a water repellent for construction materials, a surface modifier, and an intermediate in the synthesis of other organic and inorganic chemicals.[1][2] Its utility in drug delivery systems is also an area of active research.[3] This technical guide provides an in-depth overview of the core synthesis methods for this compound, complete with experimental protocols and quantitative data.

Core Synthesis Routes

The synthesis of tripotassium methyl(trioxido)silane primarily involves the reaction of a methylsilicon precursor with potassium hydroxide. The choice of precursor and reaction conditions can influence the purity and form of the final product. The most common precursors are methyltrichlorosilane, methyltrimethoxysilane, and methylsilanetriol.

From Methyltrichlorosilane

The reaction of methyltrichlorosilane (CH₃SiCl₃) with potassium hydroxide (KOH) is a common industrial method for producing potassium methyl siliconate.[1] A key challenge with this method is the formation of a gel upon the addition of the chlorosilane to an aqueous alkali solution, which can be difficult to purify and redissolve.[4] To circumvent this, a two-step process involving the initial formation of an alkoxylated silane is often employed.

A variation of this method involves the initial hydrolysis of methyltrichlorosilane followed by reaction with potassium hydroxide. However, this can also lead to gel formation.

From Methyltrimethoxysilane (MTMS)

Methyltrimethoxysilane (MTMS) serves as a less reactive precursor compared to methyltrichlorosilane, offering better control over the reaction. The synthesis involves the hydrolysis of MTMS to methylsilanetriol, which then reacts with potassium hydroxide. The hydrolysis of MTMS is a critical step and can be influenced by factors such as pH and the presence of catalysts.[5][6][7][8]

From Methylsilanetriol

Direct reaction of methylsilanetriol with potassium hydroxide is another synthetic route.[9] This method offers a more direct pathway to the desired product, assuming the availability of the methylsilanetriol precursor. The reaction is typically carried out in an aqueous medium under controlled temperature conditions.[9]

Quantitative Data Summary

The following tables summarize the quantitative data extracted from the cited literature for the synthesis of tripotassium methyl(trioxido)silane.

Parameter	Value	Reference
Example 1: From Methyltrichlorosilane via Alkoxylation
Reactant 1	Methyltrichlorosilane (200 parts)	[4]
Reactant 2	Methanol (84.8 parts) & Water (12.2 parts) blend	[4]
Reactant 3	35% aqueous Potassium Hydroxide (92 parts)	[4]
Intermediate	Siloxane Methoxylate (53 parts)	[4]
Final Product Solids Content	48.6%	[4]
Temperature (Alkoxylation)	0°C to 36°C	[4]
Addition Time (Methanol-Water)	35 minutes	[4]
Addition Time (Methoxylate to KOH)	3 minutes	[4]

Parameter	Value	Reference
Example 2: From Methylsilanetriol
Reactant 1	Methylsilanetriol	[9]
Reactant 2	Concentrated Potassium Hydroxide solution	[9]
Solvent	Water	[9]
Reaction Temperature	25-30°C	[9]

Experimental Protocols

Protocol 1: Synthesis from Methyltrichlorosilane via Alkoxylation

This protocol is based on a method designed to avoid gel formation.[4]

Step 1: Preparation of the Alkoxylated Silane Intermediate

• To a 1-liter flask containing 200 parts of methyltrichlorosilane, add a blend of 84.8 parts of methanol and 12.2 parts of water with vigorous agitation over a period of 35 minutes.

• The temperature will initially drop to approximately 0°C and then rise to around 36°C by the end of the addition.

• The resulting product is a siloxane methoxylate.

Step 2: Formation of Potassium Methyl Siliconate

• With vigorous stirring, add 53 parts of the prepared siloxane methoxylate to 92 parts of a 35% aqueous solution of potassium hydroxide over a 3-minute period.

• The methoxylate will disperse immediately to form a clear solution of potassium methyl siliconate.

Protocol 2: Synthesis from Methylsilanetriol

This protocol describes the direct reaction of methylsilanetriol with potassium hydroxide.[9]

• Prepare a concentrated solution of potassium hydroxide by dissolving it in water.

• Gradually add methylsilanetriol to the potassium hydroxide solution while stirring continuously.

• Maintain the reaction mixture at a moderate temperature of approximately 25-30°C until the methylsilanetriol is completely dissolved.

• The resulting solution of potassium methylsilanetriolate can be concentrated or dried as needed.

Visualizations

Synthesis Pathways

References

• 1. atamankimya.com [atamankimya.com]
• 2. POTASSIUM METHYL SILICONATE - Ataman Kimya [atamanchemicals.com]
• 3. Buy tripotassium;methyl(trioxido)silane | 31795-24-1 [smolecule.com]
• 4. US4252569A - Process for preparing alkali metal siliconates - Google Patents [patents.google.com]
• 5. Page loading... [guidechem.com]
• 6. experts.arizona.edu [experts.arizona.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Buy Potassium methylsilanetriolate (EVT-456659) | 18089-65-1 [evitachem.com]

tripotassium;methyl(trioxido)silane solubility and stability

An In-depth Technical Guide to the Solubility and Stability of Tripotassium Methyl(trioxido)silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate. This compound is of increasing interest in various industrial and scientific applications, including as a surface modifying agent and in the development of biocompatible materials and drug delivery systems.[][2][3][4][5][6]

Chemical Properties

Tripotassium;methyl(trioxido)silane is an organosilicon compound with the chemical formula CH₃K₃O₃Si. It is the tripotassium salt of methylsilanetriol. The presence of the silicon-carbon bond and the ionic potassium-oxygen bonds gives this molecule its unique chemical characteristics.

Property	Value
IUPAC Name	tripotassium;methyl(trioxido)silane
Synonyms	Potassium methylsilanetriolate, Potassium methyl siliconate
CAS Number	31795-24-1
Molecular Formula	CH₃K₃O₃Si
Molecular Weight	208.41 g/mol
Appearance	Typically supplied as a colorless to yellowish aqueous solution.[7]

Solubility

Tripotassium;methyl(trioxido)silane exhibits high solubility in polar solvents, a characteristic attributed to its ionic nature. This enhanced solubility makes it suitable for various aqueous-based formulations.[]

Table 2.1: Qualitative Solubility of Tripotassium;methyl(trioxido)silane

Solvent	Solubility	Notes
Water	Soluble[8][9][10]	Commercially available as a 40% aqueous solution.[9] Forms stable aqueous solutions.[11]
Ethanol	Soluble[10]	Quantitative data not readily available.
Methanol	Soluble[10]	Quantitative data not readily available.
Acetone	Soluble[10]	Quantitative data not readily available.

Note: Specific quantitative solubility data (e.g., g/100 mL at various temperatures) is not widely available in published literature. The provided information is based on qualitative descriptions from safety data sheets and chemical suppliers.

Stability

The stability of tripotassium;methyl(trioxido)silane is a critical factor for its storage, handling, and application. It is generally stable under anhydrous and alkaline conditions but is susceptible to hydrolysis and reaction with atmospheric components.

Table 3.1: Stability Profile of Tripotassium;methyl(trioxido)silane

Condition	Stability	Details and Products of Degradation
Thermal	Stable up to approximately 300°C.[10]	High temperatures can lead to decomposition.
Aqueous (Hydrolysis)	Hydrolytically sensitive, especially under neutral or acidic conditions.[10]	In the presence of water, it hydrolyzes to form methylsilanetriol (CH₃Si(OH)₃) and potassium hydroxide (KOH). The resulting methylsilanetriol is unstable and can undergo self-condensation to form polysiloxanes.[10]
Atmospheric	Reacts with atmospheric carbon dioxide.[12]	The reaction with CO₂ in the presence of moisture leads to the formation of methylsilanetriol and potassium carbonate (K₂CO₃).[13]
pH	Most stable in alkaline conditions (pH > 13).[7]	Decomposes upon exposure to acids.[7]
Incompatibilities	Acids, aluminum metal, strong oxidizing agents.[9][10]

Hydrolysis and Condensation Pathway

The primary degradation pathway for tripotassium;methyl(trioxido)silane in most applications is hydrolysis, followed by the condensation of the resulting silanetriol.

Caption: Hydrolysis and condensation of tripotassium;methyl(trioxido)silane.

Experimental Protocols

Protocol for Solubility Determination (Gravimetric Method)

This protocol describes a method for determining the solubility of tripotassium;methyl(trioxido)silane in a given solvent at a specific temperature.

Caption: Workflow for gravimetric solubility determination.

Methodology:

• Sample Preparation: An excess amount of tripotassium;methyl(trioxido)silane is added to a known volume of the solvent (e.g., water, ethanol) in a sealed, temperature-controlled vessel.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The temperature is maintained at the desired value (e.g., 25 °C).

• Separation: The agitation is stopped, and the undissolved solid is allowed to settle. A clear supernatant is carefully collected using a syringe fitted with a filter to prevent the transfer of solid particles.

• Analysis: A precise volume of the supernatant is transferred to a pre-weighed container. The solvent is then removed under controlled conditions (e.g., in a vacuum oven at a temperature that does not cause decomposition) until a constant weight of the dried solute is achieved.

• Calculation: The solubility is calculated from the mass of the dissolved solid and the volume or mass of the solvent.

Protocol for Stability Assessment

This protocol is designed to evaluate the stability of an aqueous solution of tripotassium;methyl(trioxido)silane under defined storage conditions.

Methodology:

• Sample Preparation: A solution of known concentration (e.g., 10% w/v) is prepared and packaged in sealed, inert containers.

• Storage: Samples are stored under controlled long-term (e.g., 25°C / 60% RH) and accelerated (e.g., 40°C / 75% RH) conditions.

• Testing Schedule: Samples are withdrawn and analyzed at predetermined time points (e.g., 0, 3, 6, 12, 24 months for long-term; 0, 1, 3, 6 months for accelerated).

• Analysis: At each time point, the samples are analyzed for:

  • Appearance: Visual inspection for color change or precipitation.

  • pH: Potentiometric measurement.

  • Assay of Active Substance: The concentration of the methylsilanetriolate anion can be indirectly determined. One approach involves quantifying the potassium content using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.[14] A decrease in the soluble potassium concentration after filtering any precipitate could indicate degradation. Alternatively, the silane can be derivatized and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Degradation Products: Formation of polysiloxanes can be monitored by techniques such as Dynamic Light Scattering (DLS) for particle size analysis or by isolating and characterizing the precipitate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be used to assess the thermal stability of the solid compound.[15][16][17][18]

Caption: Workflow for thermal stability analysis using TGA/DSC.

Methodology:

• Sample Preparation: A small, accurately weighed sample of dried tripotassium;methyl(trioxido)silane is placed in an appropriate crucible (e.g., alumina).

• Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

• Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) over a temperature range (e.g., 30 °C to 500 °C) under an inert atmosphere (e.g., nitrogen).

• Data Analysis: The TGA curve provides information on the temperature at which weight loss occurs, indicating decomposition. The DSC curve shows endothermic or exothermic transitions, such as melting or decomposition.

Applications in Drug Development

The properties of tripotassium;methyl(trioxido)silane make it a candidate for investigation in drug development, particularly in the areas of formulation and delivery.

• Surface Modification: Its ability to react with surfaces containing hydroxyl groups can be exploited to modify the surface of biomaterials, potentially improving biocompatibility or altering drug-interaction properties.[]

• Drug Delivery Systems: As a precursor in sol-gel chemistry, it could be used to create silica-based matrices for the controlled release of therapeutic agents.[] The biocompatibility of silica-based materials is a significant advantage in such applications.[2][4][5][6]

• Stabilizer: In certain formulations, its alkaline nature and ability to interact with other molecules could be investigated for stabilizing proteins or other biomolecules.[13]

Further research is required to fully elucidate the potential and limitations of tripotassium;methyl(trioxido)silane in pharmaceutical applications.

References

• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. Biocompatible and Biomaterials Application in Drug Delivery System in Oral Cavity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biocompatible and Biomaterials Application in Drug Delivery System in Oral Cavity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Buy Potassium methylsilanetriolate (EVT-456659) | 18089-65-1 [evitachem.com]
• 8. env.go.jp [env.go.jp]
• 9. Kinetics and Mechanism of Aqueous Hydrolysis and Condensation of Alkyltrialkoxysilanes | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Page loading... [guidechem.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. fr.alfa-industry.com [fr.alfa-industry.com]
• 14. Potassium- Determination by AAS | OIV [oiv.int]
• 15. scionresearch.com [scionresearch.com]
• 16. journalijar.com [journalijar.com]
• 17. orbit.dtu.dk [orbit.dtu.dk]
• 18. akademiabaru.com [akademiabaru.com]

An In-Depth Technical Guide to Semustine (CAS No. 13909-09-6)

A Note on CAS Number 31795-24-1: Initial searches for CAS number 31795-24-1 indicate a substance identified as Potassium methylsiliconate. However, the core requirements of this technical guide, focusing on signaling pathways, experimental protocols for drug development, and its intended audience of researchers and scientists, strongly suggest an interest in a pharmaceutical compound. It is highly probable that the intended subject of this guide is Semustine (MeCCNU) , a well-documented antineoplastic agent, for which the correct CAS number is 13909-09-6 . This guide will proceed with a comprehensive overview of Semustine.

Introduction

Semustine, also known as MeCCNU and methyl-CCNU, is a nitrosourea compound with potent alkylating properties.[1] As a chemotherapeutic agent, it has been investigated for its efficacy against a range of malignancies, most notably brain tumors, gastrointestinal cancers, and lymphomas.[1][2] Its high lipophilicity allows it to cross the blood-brain barrier, a critical feature for the treatment of central nervous system neoplasms.[1] This guide provides a detailed technical overview of Semustine, encompassing its chemical and physical properties, synthesis, mechanism of action, metabolism, and its application in preclinical and clinical research.

Chemical and Physical Properties

Semustine is a light yellow powder.[3] It is an organochlorine compound and a derivative of urea.[3][4] The key physicochemical properties of Semustine are summarized in the table below.

Property	Value	Reference
IUPAC Name	1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea	[3]
Synonyms	MeCCNU, Methyl-CCNU	[3]
CAS Number	13909-09-6	[3][4]
Molecular Formula	C₁₀H₁₈ClN₃O₂	[3][4]
Molecular Weight	247.72 g/mol	[3][4]
Appearance	Light yellow powder	[3]
Solubility	- Water: 0.09 mg/mL- 0.1 N HCl: 0.09 mg/mL- 0.1 N NaOH: 0.09 mg/mL- 10% Ethanol: 0.10 mg/mL- Absolute Ethanol: 100.00 mg/mL- DMSO: 250.00 mg/mL- Chloroform: 667.00 mg/mL	[3]
Stability	Stable under normal conditions but should be protected from moisture. A refrigerated solution in 10% ethanol showed 2% decomposition in 6 hours, while a solution at room temperature showed 25% decomposition in 6 hours.	[3]

Synthesis

The synthesis of Semustine is a multi-step process that begins with the reaction of phosgene and aziridine to form di(aziridin-1-yl) methanone. This intermediate then reacts with hydrochloric acid to open the aziridine rings, yielding 1,3-bis(2-chloroethyl)-urea. Nitrosation of this compound with sodium nitrite in formic acid produces carmustine (BCNU). Finally, decomposition of carmustine in the presence of 4-methylcyclohexylamine, followed by a second nitrosation step, yields Semustine.[4]

Mechanism of Action and Signaling Pathways

Semustine exerts its cytotoxic effects primarily through the alkylation of DNA.[1] As a member of the nitrosourea class of drugs, it is a bifunctional alkylating agent.[5] Upon administration, Semustine undergoes non-enzymatic decomposition to form reactive electrophilic species, including a chloroethyl carbonium ion and an isocyanate moiety.[1][2]

The chloroethyl carbonium ion is a potent electrophile that covalently binds to nucleophilic sites on DNA bases, particularly the O⁶-position of guanine.[1][6] This initial alkylation event can lead to a secondary reaction where the chlorine atom is displaced by a nucleophilic site on the complementary DNA strand, resulting in the formation of interstrand cross-links.[7] These cross-links prevent the separation of the DNA double helix, thereby inhibiting DNA replication and transcription, which ultimately triggers cell cycle arrest and apoptosis.[1][8]

The isocyanate moiety can carbamoylate lysine residues on proteins, including enzymes involved in DNA repair.[1] This inhibition of DNA repair enzymes potentiates the cytotoxic effects of the DNA alkylation.[1]

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. Protocol to generate two distinct standard-of-care murine glioblastoma models for evaluating novel combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leukemia and preleukemia after adjuvant treatment of gastrointestinal cancer with semustine (methyl-CCNU) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. meliordiscovery.com [meliordiscovery.com]
• 6. broadpharm.com [broadpharm.com]
• 7. Neoadjuvant and adjuvant therapy for gastrointestinal stromal tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Core Mechanism of Action of Potassium Methylsilanetriolate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Potassium methylsilanetriolate, an organic silicon compound, is gaining attention for its potential therapeutic applications, particularly in bone and connective tissue health. Upon administration, it is readily converted to its bioactive form, orthosilicic acid (OSA). This guide delineates the current understanding of the molecular mechanisms through which potassium methylsilanetriolate, via OSA, exerts its biological effects. The primary mechanism involves the stimulation of osteoblast differentiation and activity, leading to enhanced bone formation and collagen synthesis. This is mediated through the activation of key signaling pathways, including the Bone Morphogenetic Protein-2 (BMP-2)/Smad/RUNX2 and the Phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathways. Furthermore, OSA has been shown to modulate the activity of prolyl hydroxylase, a critical enzyme in collagen production, and to inhibit osteoclastogenesis, thereby potentially reducing bone resorption. This document provides a comprehensive overview of these mechanisms, supported by available quantitative data and a summary of relevant experimental methodologies.

Bioavailability and Conversion to Orthosilicic Acid

Potassium methylsilanetriolate (CH₃Si(OK)₃) is the potassium salt of methylsilanetriol (MMST; CH₃Si(OH)₃). In an aqueous or biological environment, it dissociates into potassium ions and the methylsilanetriolate anion, which is then protonated to form MMST. Evidence suggests that MMST is absorbed and subsequently metabolized in vivo to orthosilicic acid (OSA; Si(OH)₄), the putative bioactive form of silicon.[1] While the precise enzymatic machinery responsible for the cleavage of the Si-CH₃ bond has not been fully elucidated, studies have shown that ingestion of MMST leads to a significant increase in systemic silicon levels, with a substantial portion being in the form of OSA.[2]

Core Signaling Pathways in Osteogenesis

The primary therapeutic potential of potassium methylsilanetriolate lies in its ability to promote bone formation. This is achieved through the action of its metabolite, orthosilicic acid, on osteoblasts, the cells responsible for synthesizing bone matrix. Two key signaling pathways have been identified in this process.

BMP-2/Smad/RUNX2 Signaling Pathway

Orthosilicic acid has been demonstrated to stimulate the synthesis of type I collagen and osteocalcin in human osteoblast-like cells by activating the BMP-2/Smad/RUNX2 signaling pathway.[3][4]

• Initiation: OSA upregulates the expression of Bone Morphogenetic Protein-2 (BMP-2).

• Signal Transduction: BMP-2 binds to its receptor on the osteoblast surface, leading to the phosphorylation and activation of Smad1/5 proteins.

• Transcriptional Regulation: Phosphorylated Smad1/5 translocates to the nucleus and complexes with Runt-related transcription factor 2 (RUNX2), a master regulator of osteoblast differentiation.

• Gene Expression: This complex then binds to the promoter regions of osteogenic genes, leading to increased transcription of Type I Collagen (COL1A1) and Osteocalcin, key components of the bone matrix.[3]

References

• 1. Assays to Study Hypoxia-Inducible Factor Prolyl Hydroxylase Domain 2 (PHD2), a Key Human Oxygen Sensing Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The silicon supplement ‘Monomethylsilanetriol’ is safe and increases the body pool of silicon in healthy Pre-menopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A toxicological evaluation of monomethylsilanetriol (MMST) stabilized in acacia gum, a novel silicon preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro and In Vivo Synergistic Interactions Between the Runx2/Cbfa1 Transcription Factor and Bone Morphogenetic Protein-2 in Stimulating Osteoblast Differentiation - PMC [pmc.ncbi.nlm.nih.gov]

tripotassium;methyl(trioxido)silane hydrolysis process

An In-depth Technical Guide to the Hydrolysis and Condensation of Potassium Methylsilanetriolate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripotassium methyl(trioxido)silane, more commonly known as potassium methylsilanetriolate or potassium methyl siliconate, is an organosilicon compound with the chemical formula CH₃K₃O₃Si[1][2][3]. It exists as a stable aqueous solution and serves as a water-soluble precursor for the generation of polysiloxane networks[1][3][4]. While termed "hydrolysis," the core process for its conversion is not a direct reaction with water but rather a neutralization reaction initiated by atmospheric carbon dioxide, followed by a series of condensation steps[4][5]. This guide provides a detailed examination of this process, including its chemical pathways, relevant quantitative data, experimental protocols, and key applications.

The Core Process: Hydrolysis and Condensation

The transformation of potassium methylsilanetriolate from a soluble salt into an insoluble, hydrophobic polysiloxane film is a two-stage process.

Chemical Pathway

Stage 1: Hydrolysis (Neutralization) In an aqueous solution, the methylsilanetriolate anion (CH₃SiO₃³⁻) is stable[1][3]. The process is initiated when the solution is exposed to atmospheric carbon dioxide (CO₂). The CO₂ dissolves in water to form carbonic acid (H₂CO₃), a weak acid. This acid then neutralizes the highly basic methylsilanetriolate salt, protonating the oxygen atoms to form the unstable intermediate, methylsilanetriol (CH₃Si(OH)₃), and potassium carbonate as a by-product[5].

Stage 2: Condensation Methylsilanetriol is a type of organosilanetriol which is highly prone to self-condensation[5][6]. The silanol (Si-OH) groups react with each other to form siloxane (Si-O-Si) bonds, releasing water in the process. This polymerization reaction continues, creating a cross-linked, three-dimensional polymethylsiloxane network, which is the foundation of the hydrophobic film or gel[5].

References

• 1. potassium methylsilanetriolate CAS#: 31795-24-1 [m.chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. potassium methylsilanetriolate | 31795-24-1 [amp.chemicalbook.com]
• 4. POTASSIUM METHYL SILICONATE - Ataman Kimya [atamanchemicals.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Organosilanols - Wikipedia [en.wikipedia.org]

Technical Guide: Spectroscopic and Physicochemical Characterization of Tripotassium Methyl(trioxido)silane

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tripotassium methyl(trioxido)silane, also known as potassium methylsilanetriolate, is an organosilicon compound with the chemical formula CH₃K₃O₃Si.[1][2][] It is the tripotassium salt of methylsilanetriol. This compound and its related alkali metal silanolates are of interest in materials science and as precursors for various silicon-containing materials, such as silicone polymers and coatings.[][4] Their ability to improve adhesion, hydrophobicity, and corrosion resistance makes them valuable in surface treatment applications for substrates like glass, metals, and ceramics.[]

Physicochemical Properties

While detailed spectroscopic data are scarce, general physicochemical properties for tripotassium methyl(trioxido)silane have been reported. These are summarized in the table below.

Property	Value	Source
Molecular Formula	CH₃K₃O₃Si	[1][2][]
Molecular Weight	208.41 g/mol	[1][]
CAS Number	31795-24-1	[1][2]
Appearance	Reported as a liquid or in solution.	[2][5]
Boiling Point	112 °C at 1013 hPa	[1][5]
Melting Point	< -75 °C at 1013 hPa	[5]
Density	1.388 g/cm³ at 20 °C	[1]
Solubility	Soluble in water.	[2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of tripotassium methyl(trioxido)silane are not explicitly provided in the searched literature. However, general methods for the preparation of alkali metal organosilanetriolates can be inferred.

General Synthesis: Potassium methylsilanetriolate is typically prepared through the hydrolysis of a methyltrialkoxysilane (e.g., methyltrimethoxysilane) or a methyltrihalosilane (e.g., methyltrichlorosilane) with a stoichiometric amount of potassium hydroxide in an aqueous or alcoholic solution.[4] The reaction involves the nucleophilic substitution of the alkoxy or halo groups by hydroxide ions, followed by deprotonation of the resulting silanol groups by the potassium hydroxide.

A potential reaction scheme is illustrated below: CH₃Si(OR)₃ + 3 KOH → CH₃Si(O⁻K⁺)₃ + 3 ROH where R is an alkyl group (e.g., methyl or ethyl).

Experimental Workflow: A general workflow for the synthesis and characterization of such a compound would involve the following steps:

A generalized workflow for the synthesis and characterization of organosilicate salts.

Spectroscopic Characterization (Hypothetical and Analog-Based)

The following sections describe the spectroscopic techniques that would be employed to characterize tripotassium methyl(trioxido)silane, with examples drawn from related compounds where available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental tool for the structural elucidation of organosilicon compounds. For tripotassium methyl(trioxido)silane, ¹H, ¹³C, and ²⁹Si NMR would be informative.

• ¹H NMR: Would show a singlet for the methyl protons (CH₃-Si). The chemical shift would be influenced by the electronegativity of the silicon and the three oxygen atoms.

• ¹³C NMR: Would display a single resonance for the methyl carbon.

• ²⁹Si NMR: This would be the most diagnostic technique, providing a single resonance characteristic of the silicon atom in this specific chemical environment. For comparison, the ²⁹Si NMR chemical shift of methylsilanetriol is reported to be around -47 ppm.[6]

Infrared (IR) Spectroscopy

IR spectroscopy would be used to identify characteristic vibrational modes of the molecule. Key expected absorptions include:

• Si-O stretching: Strong bands are expected in the region of 1000-1100 cm⁻¹.

• C-H stretching and bending: Vibrations from the methyl group would appear around 2900-3000 cm⁻¹ and 1250-1450 cm⁻¹, respectively.

• Si-C stretching: A characteristic band for the Si-CH₃ bond is typically observed in the 700-850 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. Due to the ionic and likely non-volatile nature of tripotassium methyl(trioxido)silane, soft ionization techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) would be necessary.

For the related compound, methylsilanetriol, chemical ionization mass spectrometry shows a protonated molecular ion [M+H]⁺ at m/z 95 and a protonated dimer at m/z 171.[6] For tripotassium methyl(trioxido)silane, one might expect to observe ions corresponding to the methyl(trioxido)silane anion [CH₃SiO₃]³⁻ or various ion clusters with potassium cations.

Signaling Pathways and Logical Relationships

In the context of materials science, the "signaling pathway" can be interpreted as the reaction pathway leading to the formation of a desired material. For instance, the hydrolysis and condensation of silanetriolates are fundamental to the formation of polysiloxane networks.

The diagram below illustrates the potential synthesis pathway for tripotassium methyl(trioxido)silane from a methyltrichlorosilane precursor.

A potential synthesis route for tripotassium methyl(trioxido)silane.

Conclusion

Tripotassium methyl(trioxido)silane is a potentially useful organosilicon compound with applications in materials science. While its detailed spectroscopic characterization is not widely published, its properties can be inferred from its chemical structure and by analogy to related compounds. The synthesis is expected to be straightforward from common organosilane precursors. Further research to fully characterize this compound using modern spectroscopic techniques would be beneficial for its potential applications.

References

• 1. potassium methylsilanetriolate CAS#: 31795-24-1 [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 4. Potassium methylsilanetriolate | 18089-65-1 | Benchchem [benchchem.com]
• 5. chemos.de [chemos.de]
• 6. Buy Methylsilanetriol | 2445-53-6 [smolecule.com]

Protocols & Analytical Methods

Application Notes and Protocols for Sol-Gel Synthesis Using Tripotassium;methyl(trioxido)silane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the utilization of tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate, in sol-gel synthesis. This precursor is particularly valuable for creating functionalized silica-based materials with applications in drug delivery, biomaterials, and catalysis.[1] Its unique structure, featuring a methyl group and three reactive potassium silanolate groups, allows for the formation of hybrid organic-inorganic materials with tailored properties.[1]

Introduction to Sol-Gel Synthesis with Tripotassium;methyl(trioxido)silane

The sol-gel process is a versatile method for producing solid materials from small molecules. The process involves the conversion of monomers into a colloidal solution (sol), which then acts as a precursor for an integrated network (gel). For silica-based materials, this typically involves the hydrolysis and condensation of silicon alkoxides.

Tripotassium;methyl(trioxido)silane serves as a water-soluble, highly reactive precursor. The methyl group provides hydrophobicity and can influence the mechanical properties of the final material, while the silanetriolate groups readily undergo hydrolysis and condensation to form a siloxane network. This precursor is particularly useful for creating methylsilsesquioxane (MSQ) materials.

A key advantage of using this potassium salt is its high reactivity and solubility in aqueous media, which can simplify the sol-gel process by reducing the need for organic co-solvents.[1]

Applications in Drug Delivery and Biomaterials

The unique properties of materials derived from tripotassium;methyl(trioxido)silane make them suitable for various biomedical applications:

• Controlled Drug Release: The porous nature of the resulting silica network can be tailored to encapsulate and control the release of therapeutic agents. The methyl functionalization can modulate the hydrophobicity of the matrix, influencing the release kinetics of both hydrophilic and hydrophobic drugs.

• Surface Modification of Biomaterials: The silanol groups present during the sol-gel process can bond to the surfaces of various materials, such as metals and other ceramics, to improve biocompatibility.[2][3] This surface modification can enhance cell adhesion and proliferation while reducing inflammatory responses.[2][3]

• Bioactive Materials: The silica-based matrix can be designed to be bioactive, promoting the formation of a hydroxyapatite layer when in contact with physiological fluids, which is beneficial for bone-contacting implants.

Experimental Protocols

While specific protocols for tripotassium;methyl(trioxido)silane are not abundantly available in literature, the following protocols are based on the general principles of sol-gel synthesis with organotrialkoxysilanes and can be adapted and optimized for specific applications.

Protocol 3.1: Synthesis of Methyl-Functionalized Silica Nanoparticles

This protocol describes a general procedure for the synthesis of methyl-functionalized silica nanoparticles, which can be adapted for drug loading.

Materials:

• Tripotassium;methyl(trioxido)silane

• Ethanol (or other suitable alcohol)

• Deionized water

• Acid or base catalyst (e.g., Hydrochloric acid, Ammonium hydroxide)

• (Optional) Drug to be encapsulated

• (Optional) Surfactant for pore templating (e.g., Cetyltrimethylammonium bromide - CTAB)

Procedure:

• Sol Preparation:

  • Dissolve a specific amount of tripotassium;methyl(trioxido)silane in a mixture of deionized water and ethanol. The concentration of the precursor will influence the final particle size.

  • If a drug is to be encapsulated, it should be dissolved in this initial solution.

  • For mesoporous particles, a surfactant like CTAB can be added at this stage to act as a template.

• Hydrolysis and Condensation:

  • Adjust the pH of the sol using an acid or base catalyst to initiate hydrolysis and condensation. Basic conditions generally lead to more particulate gels, while acidic conditions favor the formation of more linear polymers.

  • Stir the solution vigorously at a controlled temperature (e.g., room temperature to 60°C) for a defined period (e.g., 2 to 24 hours) to allow for gelation.

• Aging:

  • Once the gel has formed, it is aged in its mother liquor for a period (e.g., 24 to 72 hours). Aging strengthens the silica network through further condensation reactions.

• Washing and Solvent Exchange:

  • The gel is then washed multiple times with deionized water and ethanol to remove unreacted precursors, catalyst, and any unincorporated drug or surfactant.

• Drying:

  • The purified gel is dried to obtain the final silica nanoparticles. Different drying methods will result in different material properties:

    • Conventional Oven Drying (for Xerogels): Drying at moderate temperatures (e.g., 60-120°C) results in a dense material with some porosity.

    • Supercritical Drying (for Aerogels): This method preserves the porous structure of the gel, resulting in a low-density, high-surface-area material.

    • Freeze Drying (for Cryogels): This can also be used to obtain highly porous materials.

dot

Caption: General workflow for the sol-gel synthesis of functionalized silica.

Quantitative Data

The properties of the final sol-gel material are highly dependent on the synthesis parameters. The following tables summarize the expected influence of key parameters on the characteristics of methyl-functionalized silica.

Table 1: Effect of Synthesis Parameters on Material Properties

Parameter	Effect on Particle Size	Effect on Surface Area	Effect on Porosity
Precursor Concentration	Increases with concentration	Decreases with concentration	May decrease with higher concentration
Water/Silane Ratio	Complex effect, can influence hydrolysis rate	Can be optimized for maximum surface area	Dependent on hydrolysis/condensation balance
Catalyst (pH)	Basic pH generally yields larger, spherical particles	Acidic pH can lead to higher surface area in xerogels	Basic pH can lead to larger pores
Temperature	Higher temperature can increase reaction rates, leading to larger particles	Can influence pore structure	Higher temperatures can lead to denser materials if not controlled
Drying Method	Minimal effect on primary particle size	Supercritical drying > Freeze drying > Oven drying	Supercritical drying preserves the highest porosity

Characterization of Sol-Gel Materials

A variety of techniques can be used to characterize the physical and chemical properties of the synthesized materials.

Table 2: Characterization Techniques and Information Obtained

Technique	Information Provided
Scanning Electron Microscopy (SEM)	Particle morphology, size, and surface texture
Transmission Electron Microscopy (TEM)	Internal structure, particle size, and pore structure
Brunauer-Emmett-Teller (BET) Analysis	Specific surface area, pore volume, and pore size distribution
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups (Si-O-Si, Si-CH3, Si-OH)
X-ray Diffraction (XRD)	Amorphous or crystalline nature of the material
Thermogravimetric Analysis (TGA)	Thermal stability and quantification of organic content
Dynamic Light Scattering (DLS)	Hydrodynamic size of particles in suspension

Signaling Pathway and Logical Relationships

The sol-gel process is governed by two fundamental chemical reactions: hydrolysis and condensation. The interplay between these reactions, influenced by the synthesis conditions, determines the final structure of the material.

dot

Caption: Hydrolysis and condensation pathway in sol-gel synthesis.

Conclusion

Tripotassium;methyl(trioxido)silane is a promising precursor for the sol-gel synthesis of functionalized silica materials for advanced applications in drug delivery and biomaterials science. By carefully controlling the synthesis parameters as outlined in these notes, researchers can tailor the properties of the resulting materials to meet the specific demands of their applications. Further optimization of the presented protocols will be necessary to achieve desired material characteristics for specific research and development goals.

References

• 1. Buy tripotassium;methyl(trioxido)silane | 31795-24-1 [smolecule.com]
• 2. Surface modifications of biomaterials in different applied fields - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Applications of Potassium Methylsilanetriolate in Biomaterials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methylsilanetriolate, an organosilicon compound, presents significant potential in the field of biomaterials. While its primary industrial applications have been in surface treatments and coatings, its chemical properties suggest a promising role in drug delivery, tissue engineering, and the development of biocompatible coatings for medical devices. This document provides detailed application notes and proposed protocols for leveraging potassium methylsilanetriolate in biomaterial research and development. Organosilicon compounds, in general, are recognized for their biocompatibility and versatility in creating materials for medical applications, including drug delivery systems and tissue engineering scaffolds.[1][2][3]

The key reactive species, methylsilanetriol, is formed upon hydrolysis of potassium methylsilanetriolate. Methylsilanetriol has been investigated for its safety as a nutritional supplement and has been shown to be a bioavailable source of silicon.[4][5][6] This inherent biocompatibility, coupled with the reactivity of the silanetriol group, makes it an attractive candidate for creating novel biomaterials.

I. Application Note: Bioactive Silica Nanoparticles for Controlled Drug Delivery

Potassium methylsilanetriolate can serve as a precursor for the synthesis of organically modified silica nanoparticles (Ormosil) for drug delivery applications. The presence of the methyl group can impart a degree of hydrophobicity to the silica matrix, which can be advantageous for encapsulating and controlling the release of hydrophobic drugs. The silanol groups generated during hydrolysis provide sites for further surface functionalization, enabling the attachment of targeting ligands or polymers to enhance circulation time and specificity.

Proposed Mechanism of Action:

The hydrolysis and subsequent condensation of potassium methylsilanetriolate in a controlled manner can lead to the formation of a cross-linked silica network, entrapping drug molecules within the matrix. The release of the drug is then governed by diffusion through the porous silica structure and the gradual biodegradation of the matrix.

Caption: Proposed workflow for drug delivery using potassium methylsilanetriolate-derived nanoparticles.

Experimental Protocol: Synthesis and Characterization of Drug-Loaded Silica Nanoparticles

This protocol outlines a method for synthesizing drug-loaded silica nanoparticles using potassium methylsilanetriolate.

1. Materials:

• Potassium methylsilanetriolate solution

• Hydrophobic drug (e.g., Paclitaxel)

• Ethanol

• Ammonium hydroxide (catalyst)

• Deionized water

• Dialysis membrane (MWCO 10 kDa)

• Phosphate-buffered saline (PBS)

2. Synthesis of Drug-Loaded Nanoparticles:

• Dissolve the desired amount of the hydrophobic drug in ethanol.

• In a separate flask, prepare a mixture of ethanol and deionized water.

• Add the ethanolic drug solution to the water-ethanol mixture under vigorous stirring.

• Add a catalytic amount of ammonium hydroxide to the mixture.

• Slowly add the potassium methylsilanetriolate solution dropwise to the reaction mixture while maintaining vigorous stirring.

• Allow the reaction to proceed for 24 hours at room temperature to ensure complete condensation and nanoparticle formation.

• Collect the nanoparticles by centrifugation and wash them multiple times with ethanol and deionized water to remove unreacted precursors and non-encapsulated drug.

• Resuspend the purified nanoparticles in deionized water and lyophilize for storage.

3. Characterization:

• Particle Size and Morphology: Analyze using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

• Drug Loading and Encapsulation Efficiency: Determine the amount of encapsulated drug using UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC) after dissolving a known amount of nanoparticles in a suitable solvent.

• In Vitro Drug Release:

  • Suspend a known amount of drug-loaded nanoparticles in PBS at pH 7.4.

  • Place the suspension in a dialysis bag and immerse it in a larger volume of PBS maintained at 37°C with gentle stirring.

  • At predetermined time intervals, withdraw aliquots from the external PBS solution and replace with fresh PBS to maintain sink conditions.

  • Quantify the amount of released drug in the aliquots using UV-Vis or HPLC.

Quantitative Data (Hypothetical based on similar systems):

The following table presents hypothetical data for drug loading and release from silica nanoparticles prepared with potassium methylsilanetriolate, based on typical values observed for similar organosilane-based systems.[7][8][9]

Parameter	Value
Average Particle Size (DLS)	150 ± 20 nm
Drug Loading Content (wt%)	5 - 10%
Encapsulation Efficiency (%)	70 - 85%
Cumulative Drug Release at 24h (%)	30 - 40%
Cumulative Drug Release at 72h (%)	60 - 75%

II. Application Note: Bioactive Coatings for Enhanced Osseointegration

Potassium methylsilanetriolate can be utilized to create a bioactive silica-based coating on metallic implants (e.g., titanium alloys) to promote osseointegration. The silanol groups formed upon hydrolysis can covalently bond to the hydroxyl groups on the surface of the passivated metal implant, forming a stable siloxane layer. This layer can mimic the composition of bioactive glass and encourage the deposition of hydroxyapatite, a key component of bone, thereby enhancing the implant's integration with the surrounding bone tissue. The presence of potassium ions may also contribute to the bioactivity of the coating.[10][11][12]

Signaling Pathway for Enhanced Osseointegration:

Caption: Proposed pathway for enhanced osseointegration with a potassium methylsilanetriolate-derived coating.

Experimental Protocol: Surface Modification of Titanium Implants

This protocol describes a method for coating titanium surfaces with a bioactive layer derived from potassium methylsilanetriolate.

1. Materials:

• Titanium substrates (e.g., discs or rods)

• Potassium methylsilanetriolate solution

• Acetone, ethanol, and deionized water for cleaning

• Simulated Body Fluid (SBF) for in vitro bioactivity assessment

2. Substrate Preparation:

• Degrease the titanium substrates by sonicating in acetone, ethanol, and deionized water for 15 minutes each.

• Activate the surface to generate hydroxyl groups by treating with a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) or by oxygen plasma treatment. (Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood with appropriate personal protective equipment).

• Rinse the activated substrates thoroughly with deionized water and dry under a stream of nitrogen.

3. Coating Procedure:

• Prepare a dilute aqueous solution of potassium methylsilanetriolate.

• Immerse the activated titanium substrates in the solution and incubate at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 2-24 hours) to allow for the hydrolysis and condensation of the silane on the surface.

• After incubation, remove the substrates and rinse them with deionized water to remove any unbound silane.

• Cure the coating by heating the substrates in an oven at a temperature that does not compromise the bulk properties of the titanium (e.g., 100-120°C).

4. Characterization:

• Surface Chemistry: Analyze the presence of the silica coating using X-ray Photoelectron Spectroscopy (XPS) and Fourier-Transform Infrared Spectroscopy (FTIR).

• Surface Morphology and Topography: Examine the surface using Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM).

• In Vitro Bioactivity:

  • Immerse the coated substrates in SBF at 37°C for various time points (e.g., 1, 3, 7, and 14 days).

  • After immersion, rinse the samples with deionized water and dry them.

  • Analyze the surface for the formation of a hydroxyapatite layer using SEM, Energy-Dispersive X-ray Spectroscopy (EDS), and Thin-Film X-ray Diffraction (TF-XRD).

III. Application Note: Hybrid Hydrogels for Tissue Engineering

Potassium methylsilanetriolate can be employed as a crosslinking agent or as a component in the formulation of hybrid hydrogels for tissue engineering applications. Its ability to undergo hydrolysis and condensation allows for the formation of a silica network within a polymer matrix (e.g., polyvinyl alcohol, chitosan, or polyethylene glycol), thereby enhancing the mechanical properties and stability of the hydrogel. The resulting hybrid hydrogel can provide a porous, three-dimensional scaffold that supports cell attachment, proliferation, and differentiation.

Logical Relationship in Hybrid Hydrogel Formation:

Caption: Logical flow of hybrid hydrogel formation using potassium methylsilanetriolate.

Experimental Protocol: Preparation and Biocompatibility Assessment of a Hybrid Hydrogel

This protocol provides a general method for preparing a hybrid hydrogel and assessing its biocompatibility.

1. Materials:

• Potassium methylsilanetriolate solution

• Biocompatible polymer (e.g., Polyvinyl alcohol - PVA)

• Deionized water

• Cell culture medium (e.g., DMEM)

• Fibroblast or osteoblast cell line

• MTT assay kit for cytotoxicity assessment

2. Hydrogel Preparation:

• Prepare an aqueous solution of the chosen polymer (e.g., 10% w/v PVA in deionized water, heated to dissolve).

• Cool the polymer solution to room temperature.

• Add the potassium methylsilanetriolate solution to the polymer solution under constant stirring. The concentration of the silane can be varied to control the degree of crosslinking and the resulting mechanical properties.

• Cast the mixture into a mold and allow it to gel at room temperature or under controlled humidity.

• Once gelled, the hydrogel can be washed with deionized water to remove any unreacted components.

3. Characterization:

• Swelling Ratio: Immerse a known weight of the dried hydrogel in PBS at 37°C and measure the weight at different time intervals until equilibrium is reached.

• Mechanical Properties: Perform compression or tensile testing to determine the mechanical strength and elasticity of the hydrogel.

• In Vitro Biocompatibility (Cytotoxicity):

  • Sterilize the hydrogel samples (e.g., by UV irradiation or ethanol treatment followed by washing with sterile PBS).

  • Place the sterile hydrogel samples in a 24-well plate.

  • Seed cells (e.g., fibroblasts) onto the surface of the hydrogels at a specific density.

  • Culture the cells for 24, 48, and 72 hours.

  • At each time point, perform an MTT assay to assess cell viability. Compare the results to cells cultured on tissue culture plastic (positive control) and cells exposed to a toxic substance (negative control).

Quantitative Data (Expected Trends based on literature for similar systems):

This table shows the expected trends in hydrogel properties and cell viability based on the concentration of potassium methylsilanetriolate used as a crosslinker.[13][14][15][16]

K-MTS Concentration	Swelling Ratio	Compressive Modulus	Cell Viability (% of control)
Low	High	Low	> 90%
Medium	Moderate	Medium	> 85%
High	Low	High	> 80%

Safety and Handling

Potassium methylsilanetriolate is a corrosive substance that can cause severe skin burns and eye damage.[17][18] It is essential to handle this chemical with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. All procedures should be performed in a well-ventilated area or a fume hood. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).[19][20]

Conclusion

Potassium methylsilanetriolate holds considerable, though largely unexplored, potential as a versatile component in the design and fabrication of advanced biomaterials. The proposed applications in drug delivery, bioactive coatings, and tissue engineering are grounded in the established principles of organosilicon chemistry and biomaterial science. The provided protocols offer a foundational framework for researchers to investigate the utility of this compound. Further experimental validation is necessary to fully elucidate its performance and optimize its use in these biomedical applications. The inherent biocompatibility of its hydrolysis product, methylsilanetriol, provides a strong rationale for its continued investigation as a safe and effective building block for the next generation of biomaterials.

References

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The silicon supplement ‘Monomethylsilanetriol’ is safe and increases the body pool of silicon in healthy Pre-menopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Organic silicon (monomethylsilanetriol) as a source of silicon in food supplements | EFSA [efsa.europa.eu]
• 7. Kinetic and Methodological Insights into Hydrophilic Drug Release from Mesoporous Silica Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. A Potassium Based Fluorine Containing Bioactive Glass for Use as a Desensitizing Toothpaste - PMC [pmc.ncbi.nlm.nih.gov]
• 11. www2.irsm.cas.cz [www2.irsm.cas.cz]
• 12. scielo.br [scielo.br]
• 13. research.wur.nl [research.wur.nl]
• 14. scispace.com [scispace.com]
• 15. In vitro toxicological assessment of MgO and Silica Nanoparticle in human colon carcinoma cells [nanomedicine-rj.com]
• 16. Microwave plasma-assisted silicon nanoparticles: cytotoxic, molecular, and numerical responses against cancer cells - RSC Advances (RSC Publishing) DOI:10.1039/C8RA10185J [pubs.rsc.org]
• 17. echemi.com [echemi.com]
• 18. chemos.de [chemos.de]
• 19. Page loading... [guidechem.com]
• 20. potassium methylsilanetriolate - Safety Data Sheet [chemicalbook.com]

Application Notes and Protocols for Tripotassium;methyl(trioxido)silane as a Surface Modification Agent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate, as a surface modification agent for various substrates. This document outlines detailed experimental protocols, expected quantitative data based on analogous methyl-silane surface modifications, and methods for characterizing the modified surfaces. The information is tailored for applications in biomaterials science, drug delivery, and medical device development.

Introduction

Tripotassium;methyl(trioxido)silane (CH₃K₃O₃Si) is an organosilicon compound with a reactive silanetriolate group.[1] This structure allows it to form stable covalent bonds with hydroxylated surfaces such as glass, silicon wafers, and various metal oxides.[2] The methyl group presented on the modified surface influences its physicochemical properties, particularly its wettability and interaction with biological entities. Surface modification with this agent can be leveraged to enhance biocompatibility, control protein adsorption, and improve the performance of materials in biological environments.[2]

Key Applications

• Improving Biocompatibility: Creating a hydrophilic surface to enhance cell attachment and proliferation for tissue engineering scaffolds and implantable devices.[3][4]

• Controlling Protein Adsorption: Modifying surface energy to influence the adsorption of specific proteins, which is critical for drug delivery systems and biosensors.[5]

• Surface Wetting Control: Tailoring the hydrophilicity of surfaces for applications in microfluidics and diagnostic assays.[1]

• Hemocompatible Coatings: Potentially reducing platelet adhesion and thrombosis on blood-contacting medical devices.[6]

Experimental Protocols

The following protocols are detailed methodologies for surface modification and subsequent characterization.

Synthesis of Tripotassium;methyl(trioxido)silane (Laboratory Scale)

For researchers who wish to synthesize the compound in-house, a general procedure involves the hydrolysis of a methyltrialkoxysilane followed by neutralization with potassium hydroxide.

Materials:

• Methyltrimethoxysilane (MTMS)

• Potassium hydroxide (KOH)

• Anhydrous ethanol

• Deionized water

• Round-bottom flask, condenser, magnetic stirrer, and heating mantle

• Filtration apparatus

Protocol:

• In a round-bottom flask, dissolve methyltrimethoxysilane in a mixture of anhydrous ethanol and deionized water.

• Stir the solution vigorously at room temperature for 24 hours to ensure complete hydrolysis to methylsilanetriol.

• Slowly add a stoichiometric amount of potassium hydroxide dissolved in ethanol to the methylsilanetriol solution. The reaction is exothermic.

• Continue stirring for an additional 2 hours at room temperature.

• The resulting precipitate of tripotassium;methyl(trioxido)silane can be collected by filtration.

• Wash the product with anhydrous ethanol to remove any unreacted starting materials.

• Dry the final product under vacuum.

Protocol for Surface Modification of Glass or Silicon Substrates

This protocol describes a wet-chemical method for depositing a self-assembled monolayer (SAM) of tripotassium;methyl(trioxido)silane.

Materials:

• Glass slides or silicon wafers

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION IS ADVISED

• Deionized water

• Anhydrous toluene

• Tripotassium;methyl(trioxido)silane

• Nitrogen gas

• Oven

Protocol:

• Substrate Cleaning:

  • Immerse the substrates in Piranha solution for 30 minutes to clean and hydroxylate the surface.

  • Rinse the substrates thoroughly with copious amounts of deionized water.

  • Dry the substrates under a stream of nitrogen gas.

• Silanization:

  • Prepare a 1% (w/v) solution of tripotassium;methyl(trioxido)silane in anhydrous toluene.

  • Immerse the cleaned and dried substrates in the silane solution.

  • Incubate for 2 hours at room temperature with gentle agitation.

• Washing:

  • Remove the substrates from the silanization solution.

  • Rinse with fresh anhydrous toluene to remove any unbound silane.

  • Perform a final rinse with ethanol and then deionized water.

• Curing:

  • Dry the substrates under a stream of nitrogen gas.

  • Cure the substrates in an oven at 110°C for 1 hour to promote the formation of stable siloxane bonds.

• Storage:

  • Store the modified substrates in a clean, dry environment until further use.

Visualization of Workflows and Mechanisms

Surface Modification Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Protein adsorption on mixtures of hydroxyl- and methyl-terminated alkanethiols self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hemocompatibility of Silicon-Based Substrates for Biomedical Implant Applications - PMC [pmc.ncbi.nlm.nih.gov]

Potassium Methylsilanetriolate: Application Notes and Protocols in Catalysis

A comprehensive review of available literature and patent databases reveals that while potassium methylsilanetriolate is a compound with established industrial applications, its use as a catalyst in organic synthesis is not well-documented. This document summarizes the known applications of potassium methylsilanetriolate and clarifies its role in contrast to the catalytically active, structurally related compound, potassium trimethylsilanolate.

Overview of Potassium Methylsilanetriolate

Potassium methylsilanetriolate, with the chemical formula CH₃Si(OK)₃, is an organosilicon compound primarily recognized for its utility in surface modification and as a precursor for silicone-based materials.[1][2][3][] Its primary applications lie in imparting hydrophobicity to various substrates.

Known Applications:

• Water Repellent: It is widely used as a water-repellent agent for mineral and porous construction materials.[3]

• Surface Modification: The compound is utilized in surface treatment processes to enhance hydrophobicity and adhesion.[1][]

• Precursor to Polymers: It serves as a precursor for the synthesis of silicone polymers.[2][3]

• Conservation: It has applications in the conservation of paper and other materials.

While some sources mention its use in the formulation of catalysts, specific protocols and quantitative data for its direct application as a catalyst in organic reactions are not available in the reviewed scientific literature and patent landscape.[2]

Distinction from Potassium Trimethylsilanolate

It is crucial to distinguish potassium methylsilanetriolate from potassium trimethylsilanolate (KOSi(CH₃)₃) , often abbreviated as TMSOK. While structurally similar, their documented applications differ significantly, especially in the field of catalysis.

Potassium trimethylsilanolate is a well-established and versatile reagent in organic synthesis, primarily functioning as a strong, non-nucleophilic base.[5] Its utility in catalysis is extensively documented, particularly in cross-coupling reactions.

Catalytic Applications of the Related Compound: Potassium Trimethylsilanolate

For the benefit of researchers who may have an interest in the catalytic activity of related organosilicon compounds, this section briefly outlines the established catalytic uses of potassium trimethylsilanolate.

Suzuki-Miyaura Cross-Coupling Reactions

Potassium trimethylsilanolate has been successfully employed as a base in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. It promotes the reaction under anhydrous conditions, which can be advantageous in preventing the hydrolysis of boronic esters and minimizing protodeboronation side reactions.[6][7]

General Workflow for Suzuki-Miyaura Cross-Coupling using Potassium Trimethylsilanolate:

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction using potassium trimethylsilanolate as a base.

Other Catalytic Uses of Potassium Trimethylsilanolate

Beyond Suzuki-Miyaura reactions, potassium trimethylsilanolate has been utilized in other organic transformations, such as:

• Polymerization: It can act as a catalyst for the ring-opening polymerization of siloxanes.[8][9]

• Transesterification: While not a direct catalyst, it is used as a reagent in transesterification reactions to generate the active catalytic species.

Conclusion

The primary focus of this document was to provide detailed application notes and protocols for the use of potassium methylsilanetriolate in catalysis. However, a thorough review of the available scientific and patent literature indicates a lack of specific, documented catalytic applications for this compound. Its established roles are predominantly in materials science as a hydrophobizing agent and polymer precursor.

Researchers and drug development professionals interested in the catalytic applications of potassium silanolates should direct their attention to the well-documented activities of potassium trimethylsilanolate . The frequent confusion between these two compounds may lead to the erroneous assumption of catalytic activity for potassium methylsilanetriolate. Further research may uncover novel catalytic applications for potassium methylsilanetriolate, but based on current knowledge, detailed protocols for its use in catalysis cannot be provided.

References

• 1. Buy Potassium methylsilanetriolate (EVT-456659) | 18089-65-1 [evitachem.com]
• 2. Page loading... [guidechem.com]
• 3. cymitquimica.com [cymitquimica.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. Potassium Trimethylsilanolate Enables Rapid, Homogeneous Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN105330684A - Preparation method for potassium trimethylsilanolate - Google Patents [patents.google.com]
• 9. Preparation method for potassium trimethylsilanolate - Eureka | Patsnap [eureka.patsnap.com]

Application Notes and Protocols: Tripotassium;methyl(trioxido)silane for Waterproofing Mineral Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tripotassium;methyl(trioxido)silane, also commonly known as potassium methyl siliconate, for waterproofing various mineral-based materials. This document details the chemical properties, mechanism of action, application guidelines, and standardized testing protocols to evaluate the efficacy of this treatment.

Introduction

Tripotassium;methyl(trioxido)silane is a water-soluble organosilicon compound extensively used in the construction and materials science fields to impart water repellency to porous mineral substrates.[1][2] When applied, it penetrates the substrate and undergoes a chemical reaction to form a durable, hydrophobic barrier. This treatment significantly reduces water absorption, thereby mitigating issues such as freeze-thaw damage, efflorescence, and the growth of microorganisms.[1][3][4] The treatment is colorless, non-yellowing, and breathable, preserving the natural appearance of the substrate.[1][3]

Chemical Properties and Mechanism of Action

Tripotassium;methyl(trioxido)silane is supplied as an aqueous solution. The waterproofing effect is achieved through a chemical reaction with atmospheric carbon dioxide (CO₂). Upon application, the potassium methyl siliconate reacts with CO₂ to form a polymethylsilicic acid, which then polymerizes to create a stable, water-repellent silicone resin network within the pores of the mineral substrate.[2][3] This hydrophobic layer dramatically increases the contact angle of water on the surface, preventing water ingress while still allowing for water vapor permeability.

The overall chemical transformation can be visualized as follows:

Caption: Chemical reaction pathway of tripotassium;methyl(trioxido)silane.

Application Guidelines

For optimal performance, proper surface preparation and application are crucial. The following are general guidelines for applying tripotassium;methyl(trioxido)silane to mineral surfaces.

3.1. Surface Preparation

• Cleaning: The substrate must be clean, dry, and free of dust, dirt, oil, grease, efflorescence, and any previous coatings.

• Repairs: Any cracks or defects in the substrate should be repaired prior to application.

• Moisture Content: The surface should be dry to allow for maximum penetration of the waterproofing agent.

3.2. Application

• Dilution: The concentrated product is typically diluted with water to a concentration of 3% solids or less before application. It is recommended to perform a small test patch to determine the optimal concentration for a specific substrate.[5]

• Method: The diluted solution can be applied using a low-pressure sprayer, brush, or roller.

• Coverage: Application should be to the point of saturation, ensuring even coverage.

• Curing: The treated surface should be allowed to dry for at least 24 hours to ensure the chemical reaction is complete and maximum water repellency is achieved.[5] Protect the treated surface from rain during the curing period.[2]

Performance Data

The effectiveness of tripotassium;methyl(trioxido)silane as a waterproofing agent has been demonstrated through various studies. The following tables summarize key performance data.

Table 1: Water Absorption Reduction

Substrate	Test Method	Water Absorption (Untreated)	Water Absorption (Treated)	Reduction in Water Absorption	Reference
Concrete	Lab Study	-	-	70-80%	[6]
Ancient Building Wall	Field Study	18%	2.3%	87.2%	[6]
Concrete for Ballastless Track	ASTM C642 (14-day immersion)	~2.5%	~0.89%	~64.4%	[7]

Table 2: Surface Hydrophobicity

Substrate	Test Method	Contact Angle (Untreated)	Contact Angle (Treated)	Reference
Ceramic Roof Tiles	Contact Angle Goniometry	-	130-135°	[2]
Concrete	Contact Angle Goniometry	Hydrophilic	Hydrophobic	[7]

Experimental Protocols

To quantitatively evaluate the performance of tripotassium;methyl(trioxido)silane, standardized testing methodologies are employed. Below are detailed protocols for key experiments.

Caption: General experimental workflow for evaluating waterproofing efficacy.

5.1. Water Absorption of Hardened Concrete (ASTM C642)

This test method determines the density, absorption, and voids in hardened concrete.

• Apparatus: Balance, oven, container for immersion.

• Procedure:

  • Prepare concrete specimens (cores or cubes).

  • Dry the specimens in an oven at 100-110°C for at least 24 hours until a constant mass (Mass A) is achieved.

  • Immerse the dried specimens in water at approximately 21°C for not less than 48 hours.

  • Remove the specimens, surface-dry with a towel, and determine the saturated-surface-dry mass (Mass B).

  • Place the saturated specimens in a suitable container and boil in water for 5 hours.

  • Allow the specimens to cool for at least 14 hours to a final temperature of 20-25°C.

  • Surface-dry the boiled specimens and determine the saturated-surface-dry mass after boiling (Mass C).

  • Suspend the saturated-boiled specimen in water and determine its apparent mass in water (Mass D).

• Calculation:

  • Absorption after immersion (%) = [(B - A) / A] x 100

  • Absorption after immersion and boiling (%) = [(C - A) / A] x 100

5.2. Water Penetration and Leakage Through Masonry (ASTM E514)

This laboratory test evaluates the resistance of masonry to water penetration under simulated wind-driven rain.[8][9][10][11][12]

• Apparatus: Test chamber with a water spray system and a means of applying a specified air pressure.

• Procedure:

  • Construct a masonry wall specimen to be tested.

  • Mount the specimen in the test chamber.

  • Apply a continuous water spray to the exterior face of the specimen at a specified rate.

  • Simultaneously, apply a specified constant air pressure difference across the specimen.

  • The test duration is typically 4 hours.

  • Observe and record the time and location of any water leakage on the back (unexposed) face of the specimen.

• Data Presentation: The results are reported as the time to initial leakage and the total volume of water collected at the back of the specimen over the test period.

5.3. Water Absorption of Building Materials (RILEM Tube Test)

This in-situ or laboratory test measures the rate of water absorption of a material's surface.[13][14][15][16][17][18][19]

• Apparatus: Graduated glass tube (RILEM tube), putty or sealant.

• Procedure:

  • Select a representative area on the material surface.

  • Affix the RILEM tube to the surface using the putty, ensuring a watertight seal.

  • Fill the tube with water to the zero mark.

  • Record the volume of water absorbed by the material at specified time intervals (e.g., 5, 10, 20, 30, 60 minutes).

• Data Presentation: The results are typically plotted as the cumulative volume of absorbed water versus time. The rate of water absorption can be calculated from the slope of this curve.

5.4. Water Vapor Transmission of Materials (ASTM E96)

This test measures the rate at which water vapor passes through a material.[20][21][22][23][24]

• Apparatus: Test dish, controlled temperature and humidity chamber, desiccant (for Method A) or distilled water (for Method B).

• Procedure (Desiccant Method - Method A):

  • Place a desiccant (e.g., anhydrous calcium chloride) in the test dish.

  • Seal the material specimen to the open mouth of the dish.

  • Place the assembly in a controlled atmosphere with a specified temperature and humidity.

  • Periodically weigh the assembly to determine the rate of water vapor movement through the specimen into the desiccant.

• Procedure (Water Method - Method B):

  • Fill the test dish with distilled water to a specified level.

  • Seal the material specimen to the open mouth of the dish.

  • Place the assembly in a controlled atmosphere.

  • Periodically weigh the assembly to determine the rate of water vapor movement from the water through the specimen.

• Calculation: The water vapor transmission (WVT) rate is calculated from the rate of weight change, the area of the specimen, and the vapor pressure difference across the specimen. The permeance is then calculated from the WVT rate.

References

• 1. atamankimya.com [atamankimya.com]
• 2. elkaysilicones.com [elkaysilicones.com]
• 3. nbinno.com [nbinno.com]
• 4. Potassium methyl siliconate - Supreme Silicones - India [supremesilicones.com]
• 5. Potassium Methyl Siliconate The Core of Waterproof Coatings [silways.com]
• 6. The role of potassium methyl silicate in building waterproofing - IOTA CORPORATION LTD. [iotachem.com]
• 7. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 8. store.astm.org [store.astm.org]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. img.antpedia.com [img.antpedia.com]
• 11. ASTM E514 - Water Penetration and Leakage Through Masonry [appliedtesting.com]
• 12. store.astm.org [store.astm.org]
• 13. gobrick.com [gobrick.com]
• 14. RILEM Tube Test Procedures: Ultimate Guide – PROSOCO [prosoco.com]
• 15. scribd.com [scribd.com]
• 16. Measurement of Water Absorption Under Low Pressure RILEM Test Method [prosoco.com]
• 17. conproco.com [conproco.com]
• 18. abceramic.in [abceramic.in]
• 19. CRDEssay: RILEM tube: measurement of water absorption of masonry walls [users.encs.concordia.ca]
• 20. Water Vapor Transmission Test ASTM E96 for Textiles [darongtester.com]
• 21. Water Vapor Transmission ASTM E96 [intertek.com]
• 22. matestlabs.com [matestlabs.com]
• 23. ASTM E96: Water Vapor Testing Explained [Video] - ANSI Blog [blog.ansi.org]
• 24. ametekmocon.com [ametekmocon.com]

Application Notes and Protocols for Reactions with Tripotassium;methyl(trioxido)silane and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for reactions involving tripotassium;methyl(trioxido)silane (CH3K3O3Si) and its close analog, potassium trimethylsilanolate (TMSOK). While specific protocols for the tripotassium salt are not widely available in published literature, the reactivity of potassium silanolates is well-documented, particularly in cross-coupling reactions. The following sections detail the use of potassium trimethylsilanolate as a highly effective base in Suzuki-Miyaura cross-coupling reactions, which can serve as a foundational methodology for exploring the reactivity of tripotassium;methyl(trioxido)silane.

Overview and Key Applications

Tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate, is a water-soluble organosilicon compound.[1][2] Its primary industrial applications are in the construction and materials sector, where it serves as a waterproofing agent for mineral-based materials and an additive in coatings and concrete.[3][4] In these applications, it reacts with atmospheric carbon dioxide or other acidic components to form a hydrophobic polysiloxane network.

In the realm of synthetic organic chemistry, related potassium silanolates, such as potassium trimethylsilanolate (TMSOK), have emerged as powerful reagents.[5][6] TMSOK is particularly valued as a soluble, anhydrous base in palladium-catalyzed cross-coupling reactions, offering significant advantages over traditional inorganic bases.[7] These advantages include creating homogeneous reaction conditions, which can lead to faster reaction times and improved reproducibility.[7][8] Given the structural similarities, it is plausible that tripotassium;methyl(trioxido)silane could exhibit similar reactivity, although this would require experimental verification.

Potential Applications of Tripotassium;methyl(trioxido)silane in Organic Synthesis:

• As a base in cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, Sonogashira).

• As a nucleophile for the introduction of a methylsilyl group.

• In condensation reactions to form silicone polymers.[6]

• As a reagent for promoting hydrolysis of esters and other functional groups.

Safety and Handling

Tripotassium;methyl(trioxido)silane is a corrosive substance that can cause severe skin burns and eye damage.[8] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[8] All manipulations should be carried out in a well-ventilated fume hood. The compound is incompatible with strong oxidizing agents.[8]

First Aid Measures: [8]

• Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.

• Eye Contact: Immediately rinse with clean, fresh water for at least 10 minutes, holding the eyelids apart. Seek immediate medical attention.

• Ingestion: Rinse mouth with water (only if the person is conscious). Do NOT induce vomiting. Seek medical attention.

• Inhalation: Provide fresh air. If breathing is irregular or stopped, provide artificial respiration.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling Using a Potassium Silanolate Base

The following protocol is adapted from established procedures for potassium trimethylsilanolate (TMSOK) and serves as a starting point for reactions with tripotassium;methyl(trioxido)silane.[1][7] Researchers should perform initial small-scale test reactions to optimize conditions for the specific substrates and the tripotassium salt.

Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Boronic ester (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh3)4, 0.02 mmol, 2 mol%)

• Tripotassium;methyl(trioxido)silane (or TMSOK) (3.0 mmol, 3.0 equiv)

• Anhydrous solvent (e.g., THF, 1,4-dioxane, 5 mL)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Nitrogen or Argon source for inert atmosphere

Procedure:

• Preparation: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 mmol), boronic ester (1.2 mmol), and palladium catalyst (0.02 mmol).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or Argon) three times.

• Solvent Addition: Add the anhydrous solvent (5 mL) via syringe.

• Base Addition: Add the tripotassium;methyl(trioxido)silane (or TMSOK) (3.0 mmol) to the stirring mixture. If the base is a solid, it can be added along with the other solids in step 1. If it is a solution, it should be added via syringe.

• Reaction: Stir the reaction mixture at room temperature or heat as required (e.g., 60-80 °C). Monitor the reaction progress by TLC or GC-MS. Due to the high reactivity of TMSOK, reactions can be complete in as little as 5-60 minutes.[7]

• Work-up: Upon completion, cool the reaction to room temperature. Quench the reaction by adding water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the Suzuki-Miyaura cross-coupling protocol.

Data Presentation

The following table summarizes representative data for the Suzuki-Miyaura cross-coupling reaction using potassium trimethylsilanolate (TMSOK) as the base, demonstrating its efficiency.[7] These results can be used as a benchmark when developing protocols with tripotassium;methyl(trioxido)silane.

Entry	Aryl Halide	Boronic Ester	Catalyst (mol%)	Base (equiv)	Solvent	Time	Yield (%)
1	4-Bromotoluene	Phenylboronic acid pinacol ester	Pd(dppf)Cl2 (2)	TMSOK (3)	THF	< 5 min	>95
2	4-Chloroanisole	Phenylboronic acid pinacol ester	XPhos Pd G2 (2)	TMSOK (3)	1,4-Dioxane	1 h	92
3	1-Bromo-4-nitrobenzene	4-Methoxyphenylboronic acid pinacol ester	Pd(PPh3)4 (2)	TMSOK (3)	THF	< 5 min	>95
4	2-Bromopyridine	Phenylboronic acid pinacol ester	Pd(dppf)Cl2 (2)	TMSOK (3)	THF	15 min	88

Data is illustrative and based on reported high-yield reactions with TMSOK.

Conclusion

Tripotassium;methyl(trioxido)silane holds potential as a reagent in organic synthesis, particularly as a base in cross-coupling reactions, analogous to the well-established potassium trimethylsilanolate. The provided protocol for the Suzuki-Miyaura reaction offers a robust starting point for researchers. Key advantages of using a soluble silanolate base include mild, anhydrous, and homogeneous reaction conditions, which can lead to significantly enhanced reaction rates and yields. Further investigation is warranted to fully characterize the reactivity and synthetic utility of tripotassium;methyl(trioxido)silane and expand its application in modern organic chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. experts.illinois.edu [experts.illinois.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Potassium Trimethylsilanolate Enables Rapid, Homogeneous Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Potassium Trimethylsilanolate-Promoted, Anhydrous Suzuki-Miyaura Cross-Coupling Reaction Proceeds via the “Boronate Mechanism”: Evidence for the Alternative Fork in the Trail - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Potassium Methylsilanetriolate as a Crosslinking Agent in Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methylsilanetriolate, also known as potassium methyl siliconate, is a versatile organosilicon compound with the chemical formula CH₃Si(OK)₃. It is a water-soluble, colorless to slightly yellow liquid that finds extensive application as a crosslinking agent and surface modifier for a variety of materials.[1][2] In the realm of polymer science, it is utilized to enhance the physical and chemical properties of polymers by creating a durable three-dimensional network. This document provides detailed application notes and experimental protocols for the use of potassium methylsilanetriolate as a crosslinking agent.

Mechanism of Action

The crosslinking mechanism of potassium methylsilanetriolate is a two-step process initiated by the presence of water and an acidic environment, often provided by atmospheric carbon dioxide.[2][3]

• Hydrolysis: The potassium methylsilanetriolate hydrolyzes in the presence of water to form methylsilanetriol (CH₃Si(OH)₃) and potassium hydroxide.

• Condensation: The newly formed silanol groups (Si-OH) are highly reactive and undergo condensation reactions with each other or with hydroxyl groups present on the polymer backbone. This condensation results in the formation of stable siloxane bridges (Si-O-Si), creating a crosslinked network within the polymer matrix.[1]

This crosslinking imparts several desirable properties to the treated polymers, including improved water repellency, enhanced durability, and increased adhesion to various substrates.[1][4]

Applications in Polymer Systems

Potassium methylsilanetriolate is employed as a crosslinking agent in a diverse range of polymer applications:

• Textile and Leather Coatings: It is used to improve the water resistance, durability, and color fastness of coatings applied to textiles and leather.[1][4]

• Silicone Rubber: In the manufacturing of silicone rubber, it acts as a crosslinking agent to enhance the mechanical properties of the elastomer.[1]

• Adhesives and Sealants: It improves the adhesion and water resistance of sealants and caulks.[1]

• Hydrogel Formation: While specific data is limited, the principle of silane chemistry allows for its potential use in the synthesis of hydrogels, where the crosslinking density can be controlled to modulate swelling and mechanical properties.

• Surface Modification of Natural Polymers: It is used to impart hydrophobicity to natural polymers like wood and cotton.[5][6]

Data Presentation

The following tables summarize the expected effects of crosslinking with potassium methylsilanetriolate on various polymer properties. The data presented is illustrative and will vary depending on the specific polymer system, concentration of the crosslinking agent, and curing conditions.

Table 1: Illustrative Mechanical Properties of a Generic Polymer Film Before and After Crosslinking with Potassium Methylsilanetriolate

Property	Uncrosslinked Polymer	Crosslinked Polymer
Tensile Strength (MPa)	15	25
Elongation at Break (%)	300	150
Young's Modulus (MPa)	50	150

Table 2: Illustrative Swelling Behavior of a Hydrogel Crosslinked with Varying Concentrations of Potassium Methylsilanetriolate

Crosslinker Concentration (% w/w)	Swelling Ratio (%)
1	800
3	500
5	300

Table 3: Illustrative Thermal Properties of a Polymer Before and After Crosslinking with Potassium Methylsilanetriolate

| Property | Uncrosslinked Polymer | Crosslinked Polymer | | --- | --- | | Glass Transition Temperature (Tg) (°C) | 60 | 85 | | Decomposition Temperature (TGA, 10% weight loss) (°C) | 350 | 400 |

Experimental Protocols

Protocol 1: Surface Hydrophobization of Wood (Superhydrophobic Treatment)

This protocol is adapted from a method for preparing super-hydrophobic wood using potassium methylsilanetriolate.[5]

Materials:

• Potassium methylsilanetriolate solution (e.g., 40% in water)

• Wood samples (e.g., pine or oak)

• Deionized water

• Carbon dioxide (gas cylinder with regulator)

• pH meter

• Beaker or immersion tank

• Vacuum drying oven

Procedure:

• Preparation of Treatment Solution: Prepare an aqueous solution of potassium methylsilanetriolate with a concentration ranging from 0.1% to 20% (by mass) in a beaker or immersion tank.

• Immersion of Wood: Submerge the wood samples in the prepared potassium methylsilanetriolate solution. The immersion time can range from 5 to 30 hours.

• pH Adjustment: While maintaining the temperature of the solution between 10°C and 80°C, adjust the pH of the solution to a range of 9 to 13.5.

• Carbonation: Introduce carbon dioxide gas into the solution. Monitor the pH of the solution and stop the introduction of CO₂ when the pH reaches a value between 7 and 8.8.

• Aging: Allow the wood to remain in the treated solution for a period of 0.1 to 30 hours.

• Drying: Remove the wood samples from the solution and place them in a vacuum drying oven. Dry the samples at a temperature between 40°C and 140°C under a vacuum of 0.070 MPa to 0.095 MPa for 10 minutes to 10 hours.

• Characterization: The resulting wood will exhibit superhydrophobic properties, with a water contact angle greater than 150° and a rolling angle of less than 10°.[5]

Protocol 2: General Procedure for Crosslinking a Polymer in Solution

This is a general protocol that can be adapted for various polymers that have reactive hydroxyl groups.

Materials:

• Polymer with hydroxyl functional groups (e.g., polyvinyl alcohol, cellulose derivative)

• Potassium methylsilanetriolate

• Suitable solvent for the polymer (e.g., water, DMSO)

• Stirring plate and stir bar

• Casting dish (e.g., petri dish)

• Oven

Procedure:

• Polymer Dissolution: Dissolve the polymer in the chosen solvent to a desired concentration (e.g., 5-10% w/v). Ensure complete dissolution with the aid of stirring and, if necessary, gentle heating.

• Addition of Crosslinker: To the polymer solution, add the desired amount of potassium methylsilanetriolate solution. The concentration of the crosslinker will need to be optimized for the specific application and can range from 1% to 10% relative to the polymer weight.

• Mixing: Stir the mixture thoroughly for a specified period (e.g., 30-60 minutes) to ensure homogeneous distribution of the crosslinking agent.

• Casting: Pour the mixture into a casting dish to form a film of the desired thickness.

• Curing: Place the cast film in an oven at an elevated temperature (e.g., 60-100°C) for a sufficient time (e.g., 1-24 hours) to facilitate the hydrolysis and condensation reactions, leading to crosslinking. The curing process is often enhanced by the presence of atmospheric moisture and carbon dioxide.

• Characterization: Once cured, the crosslinked polymer film can be carefully removed from the dish and characterized for its mechanical, thermal, and swelling properties.

Visualizations

Caption: Mechanism of polymer crosslinking using potassium methylsilanetriolate.

References

• 1. atamankimya.com [atamankimya.com]
• 2. POTASSIUM METHYL SILICONATE - Ataman Kimya [atamanchemicals.com]
• 3. nbinno.com [nbinno.com]
• 4. METHYLSILANETRIOL POTASSIUM - Ataman Kimya [atamanchemicals.com]
• 5. Page loading... [wap.guidechem.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Tripotassium;methyl(trioxido)silane

Welcome to the technical support center for the synthesis of tripotassium;methyl(trioxido)silane (also known as potassium methylsilanetriolate). This guide is designed for researchers, scientists, and drug development professionals to provide answers to common questions and solutions to potential challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthesis route for tripotassium;methyl(trioxido)silane?

A1: The most common and direct synthesis method involves a two-step process. First, a precursor like methyltrimethoxysilane (MTMS) is hydrolyzed to form methylsilanetriol (CH₃Si(OH)₃).[1] This intermediate is then reacted with three equivalents of potassium hydroxide (KOH) in an aqueous medium to yield the final product, tripotassium;methyl(trioxido)silane.[2]

Q2: What are the critical reaction parameters that influence the yield and purity?

A2: The synthesis of organosilicon compounds is highly dependent on several factors. Key parameters to control for optimizing yield and purity include:

• pH: The hydrolysis of the alkoxysilane precursor can be catalyzed by either acid or base.[3] For the final salt formation, a basic medium supplied by potassium hydroxide is essential.

• Temperature: Temperature affects the rate of both hydrolysis and the subsequent reaction with KOH.[4] Careful temperature control is necessary to prevent unwanted side reactions.

• Reactant Stoichiometry: A precise molar ratio of the hydrolyzed intermediate (methylsilanetriol) to potassium hydroxide (1:3) is crucial for complete conversion to the tripotassium salt.

• Concentration: Reactant concentration can influence reaction rates and product solubility.[5]

• Solvent: While the reaction is typically performed in an aqueous medium, the choice of co-solvents can affect the solubility of starting materials and intermediates.[2]

Q3: Which starting materials are typically used, and what are their considerations?

A3: The most common precursor is Methyltrimethoxysilane (MTMS) . It is a liquid that readily undergoes hydrolysis.[1][3] Another potential precursor is Methyltrichlorosilane , which is often used to synthesize MTMS by reacting it with methanol.[3] MTMS is generally preferred for this synthesis due to its lower corrosivity compared to methyltrichlorosilane.

Q4: Why is the hydrolysis step so important?

A4: The hydrolysis step is critical because it converts the precursor, methyltrimethoxysilane (CH₃Si(OCH₃)₃), into the reactive intermediate, methylsilanetriol (CH₃Si(OH)₃).[1] This is achieved by replacing the three methoxy groups (-OCH₃) with hydroxyl groups (-OH). These hydroxyl groups are acidic and will readily react with a strong base like potassium hydroxide to form the desired potassium salt. Incomplete or uncontrolled hydrolysis is a common reason for low yields.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Q: My final yield is significantly lower than expected. What are the potential causes and how can I fix this?

A: Low yield is a common problem with several potential root causes.[6][7] Consider the following factors:

• Incomplete Hydrolysis: The conversion of MTMS to methylsilanetriol may be incomplete. The hydrolysis reaction is also reversible.[8]

  • Solution: Ensure sufficient water is present (at least 3 molar equivalents to MTMS). You can also gently heat the mixture or adjust the pH to catalyze the reaction. Monitoring the disappearance of the MTMS starting material via techniques like GC or NMR can confirm completion.

• Sub-optimal Reaction Temperature: The temperature may be too low for the reaction to proceed efficiently or too high, leading to side reactions.

  • Solution: Experiment with a range of temperatures. A moderately elevated temperature (e.g., 40-60°C) often provides a good balance between reaction rate and minimizing side products.

• Incorrect Stoichiometry: An incorrect molar ratio of potassium hydroxide to the silane precursor will result in incomplete conversion to the tripotassium salt.

  • Solution: Carefully calculate and measure the required amount of potassium hydroxide (a 1:3 molar ratio of MTMS to KOH). Using a slight excess of KOH can sometimes drive the reaction to completion, but may require more rigorous purification.

• Product Loss During Workup: Significant amounts of the product can be lost during filtration, washing, or transfer steps.[6]

  • Solution: Ensure the product has fully precipitated before filtration. Use a minimal amount of a suitable cold solvent to wash the product to avoid redissolving it. Scrutinize each transfer step to minimize mechanical losses.

• Unwanted Condensation Reactions: The intermediate, methylsilanetriol, can undergo self-condensation to form polysiloxane networks (silicones), especially under certain pH and temperature conditions.[9]

  • Solution: Add the potassium hydroxide solution promptly after the hydrolysis step is complete. Maintaining a sufficiently high concentration of KOH helps to ensure the deprotonation reaction outcompetes the condensation reaction.

Logical Diagram for Troubleshooting Low Yield

References

• 1. Page loading... [guidechem.com]
• 2. Buy tripotassium;methyl(trioxido)silane | 31795-24-1 [smolecule.com]
• 3. Methyltrimethoxysilane - Wikipedia [en.wikipedia.org]
• 4. understanding-hydrolysis-and-condensation-kinetics-of-glycidoxypropyltrimethoxysilane - Ask this paper | Bohrium [bohrium.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. quora.com [quora.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. experts.arizona.edu [experts.arizona.edu]
• 9. researchgate.net [researchgate.net]

troubleshooting aggregation issues with potassium methylsilanetriolate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering aggregation issues during experiments involving potassium methylsilanetriolate.

Troubleshooting Guides

Issue 1: Immediate Precipitation or Cloudiness Upon Addition of Potassium Methylsilanetriolate to a Formulation

Question: Why does my solution immediately turn cloudy or form a precipitate after adding potassium methylsilanetriolate?

Answer: Immediate precipitation upon the addition of potassium methylsilanetriolate is often due to its hydrolysis and subsequent reactions in an aqueous environment. Potassium methylsilanetriolate is the potassium salt of methylsilanetriol and is typically supplied as an aqueous solution. When introduced into a formulation, especially those containing buffers or other solutes, several factors can lead to aggregation or precipitation:

• Hydrolysis and Condensation: Potassium methylsilanetriolate can hydrolyze in water, and the resulting methylsilanetriol molecules can undergo condensation to form larger, insoluble polysiloxane networks. This process is influenced by pH, concentration, and the presence of other ions.

• pH Shock: Potassium methylsilanetriolate solutions are alkaline. Its addition to a buffered formulation can cause a localized pH shift, potentially exceeding the solubility limits of other components or causing the isoelectric precipitation of proteins.[1]

• Reaction with CO₂: The alkaline nature of potassium methylsilanetriolate solutions means they can react with atmospheric carbon dioxide (CO₂) to form potassium carbonate and methylsilicic acid.[2] The latter can further contribute to the formation of insoluble silica-based species.

Troubleshooting Steps:

• Control the Rate of Addition: Add the potassium methylsilanetriolate solution slowly and with continuous, gentle agitation to allow for better dispersion and to minimize localized high concentrations and pH shock.

• Optimize pH: Ensure the pH of the receiving solution is controlled and buffered effectively. It may be necessary to adjust the pH of the potassium methylsilanetriolate solution before addition, or to use a more robust buffering system in the formulation.

• Work in an Inert Atmosphere: To prevent reaction with atmospheric CO₂, consider performing the addition and subsequent handling steps under an inert gas like nitrogen or argon.

• Solvent Considerations: Evaluate the compatibility of potassium methylsilanetriolate with the entire solvent system. While soluble in water, its stability can be affected by the presence of co-solvents.[3]

Issue 2: Time-Dependent Aggregation or Gel Formation in the Presence of Proteins

Question: My formulation containing potassium methylsilanetriolate and a protein is initially clear but develops aggregates or turns into a gel over time. What is causing this?

Answer: Time-dependent aggregation in a protein formulation containing potassium methylsilanetriolate is likely a result of the compound's inherent instability in aqueous environments and its interaction with the protein. The primary mechanisms include:

• Increased pH from Hydrolysis: As potassium methylsilanetriolate hydrolyzes, it can release potassium hydroxide, leading to a gradual increase in the formulation's pH.[4] This pH drift can move the protein closer to its isoelectric point, reducing electrostatic repulsion between protein molecules and promoting aggregation.[5] A sustained high pH can also lead to protein denaturation and subsequent aggregation.

• Interaction with Silicate Species: The hydrolysis of potassium methylsilanetriolate produces silicate and silanol species. These can interact with proteins through electrostatic interactions, potentially bridging positively charged patches on the protein surface and inducing aggregation.[6][7]

• Protein Denaturation: The combination of a changing pH environment and the presence of reactive silicate species can destabilize the native conformation of the protein, exposing hydrophobic regions that can lead to irreversible aggregation.[5]

Troubleshooting Protocol:

• pH Monitoring and Control:

  • Methodology: Regularly monitor the pH of the formulation over time using a calibrated pH meter.

  • Action: If a pH drift is observed, a stronger buffering agent with a pKa relevant to the target pH of the formulation should be selected. It's crucial to choose a buffer that does not interact adversely with silicate ions.

• Buffer and Excipient Screening:

  • Methodology: Screen a panel of pharmaceutically acceptable buffers (e.g., citrate, histidine, phosphate) at different concentrations to identify the optimal system for maintaining pH stability.

  • Action: Concurrently, evaluate the use of stabilizing excipients such as sugars (e.g., sucrose, trehalose), polyols (e.g., mannitol, sorbitol), or amino acids (e.g., arginine, glycine) to protect the protein from denaturation and aggregation.[8][9]

• Characterization of Aggregates:

  • Methodology: Utilize analytical techniques to characterize the nature of the aggregates.

    • Dynamic Light Scattering (DLS): To measure the size distribution of aggregates.

    • Size Exclusion Chromatography (SEC): To quantify the loss of monomeric protein and the formation of soluble aggregates.

    • Fourier-Transform Infrared (FTIR) Spectroscopy: To assess changes in the protein's secondary structure.

  • Action: Understanding the nature of the aggregates (e.g., soluble vs. insoluble, native-like vs. denatured) will help in devising a more targeted stabilization strategy.

Quantitative Data Summary: Effect of pH on Protein Aggregation

pH	Protein Net Charge	Electrostatic Repulsion	Aggregation Propensity
Far from pI	High	High	Low
Near pI	Low	Low	High
At pI	Zero	Minimal	Maximum

This table illustrates the general relationship between pH, isoelectric point (pI), and protein aggregation propensity.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of aggregation when using potassium methylsilanetriolate in aqueous solutions?

A1: The primary cause is its hydrolysis, which leads to two main issues: a significant increase in pH due to the formation of potassium hydroxide, and the generation of reactive silicate and silanol species.[4] Both of these can destabilize proteins and other formulation components, leading to aggregation.[1][6]

Q2: Can I use standard buffers to control the pH when working with potassium methylsilanetriolate?

A2: While standard buffers are a good starting point, their effectiveness may be challenged by the continuous generation of hydroxide ions from hydrolysis. You may need to use higher buffer concentrations or select a buffer with a pKa that provides optimal buffering capacity in the alkaline range if that is the desired formulation pH. Always check for potential interactions between the buffer salts and silicate species.

Q3: Are there any analytical techniques to specifically measure the aggregation of potassium methylsilanetriolate itself?

A3: The aggregation of potassium methylsilanetriolate is more accurately described as a polymerization or condensation process of its hydrolysis products. Techniques that can be used to characterize the resulting silica or polysiloxane particles include Dynamic Light Scattering (DLS) to measure particle size, and 29Si NMR spectroscopy to study the connectivity of the silicate species.[10] Molybdenum blue photometry can be used to determine the concentration of colloidal silica.[11]

Q4: How can I prevent the hydrolysis of potassium methylsilanetriolate in my stock solution?

A4: To minimize hydrolysis in a stock solution, it should be stored in a tightly sealed container to prevent contact with atmospheric moisture and carbon dioxide.[4] Storing at lower temperatures can also slow down the rate of hydrolysis. However, for use in aqueous formulations, hydrolysis is an inherent property that must be managed rather than completely prevented.

Q5: Could the potassium ions from potassium methylsilanetriolate contribute to protein aggregation?

A5: While less common than effects from pH or silicate species, high concentrations of ions, including potassium, can influence protein stability. Ions can screen electrostatic charges, which can either be stabilizing or destabilizing depending on the specific protein and solution conditions.[12] However, the pH and silicate effects are generally the more dominant factors for aggregation issues with this compound.

Visualizing Experimental Workflows and Logical Relationships

Troubleshooting Workflow for Immediate Precipitation

Caption: Troubleshooting logic for immediate precipitation issues.

Signaling Pathway of Protein Aggregation Induced by Potassium Methylsilanetriolate

Caption: Pathway of protein aggregation induced by the compound.

References

• 1. Protein Aggregation and Immunogenicity of Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Page loading... [guidechem.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Protein aggregation: Challenges approaches for mitigation [pipebio.com]
• 6. researchgate.net [researchgate.net]
• 7. Binding of silicic acid by proteins and its relation to toxicity of silicate dusts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Solutions for Protein Aggregation in Biologics Formulations - Pfanstiehl [pfanstiehl.com]
• 9. Impact of Excipients Blending on Sugar-Stabilized Therapeutic Proteins [jmchemsci.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. [2208.14934] Specific and non-specific effects of sodium and potassium ions on the interactions between model charged groups of proteins [arxiv.org]

Technical Support Center: Optimizing Reaction Conditions for Tripotassium Methyl(trioxido)silane

Welcome to the technical support center for the synthesis of tripotassium methyl(trioxido)silane, also known as potassium methylsilanetriolate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the synthesis of tripotassium methyl(trioxido)silane?

The synthesis is a two-step process. The first step involves the hydrolysis of a methyl-substituted silicon precursor, such as methyltrimethoxysilane (MTMS), to form methylsilanetriol (CH₃Si(OH)₃). The second step is the neutralization of the methylsilanetriol with a potassium base, typically potassium hydroxide (KOH), to yield the final product, tripotassium methyl(trioxido)silane (CH₃Si(OK)₃).

Q2: What are the common precursors for this synthesis?

The most common and preferred precursor is methyltrimethoxysilane (MTMS) due to its reactivity and commercial availability. Another potential precursor is methyltrichlorosilane, which is first converted to MTMS by reaction with methanol.

Q3: What are the critical parameters to control during the hydrolysis step?

The hydrolysis of methyltrimethoxysilane is a crucial step that dictates the final product's purity and yield. Key parameters to control include:

• Stoichiometry of Water: The molar ratio of water to MTMS is critical. A sufficient excess of water is required to ensure complete hydrolysis of all three methoxy groups.

• Catalyst: The hydrolysis can be catalyzed by either acid or base. The choice of catalyst affects the rate of hydrolysis and the potential for side reactions.

• Temperature: The reaction temperature influences the rate of hydrolysis. It is essential to maintain a controlled temperature to prevent unwanted side reactions.

• Solvent: The reaction is typically carried out in a solvent that is miscible with both the precursor and water, such as an alcohol.

Q4: What are the potential side reactions during the synthesis?

The primary side reaction is the self-condensation of the intermediate, methylsilanetriol, to form siloxane oligomers and polymers (Si-O-Si bonds). This is more likely to occur under uncontrolled pH and temperature conditions. The formation of these byproducts will reduce the yield of the desired monomeric tripotassium methyl(trioxido)silane and can complicate purification.

Q5: How can I minimize the formation of siloxane byproducts?

To minimize condensation, it is recommended to:

• Perform the hydrolysis and neutralization at controlled, and often low, temperatures.

• Slowly add the potassium hydroxide solution during the neutralization step to maintain a consistent pH.

• Use the freshly prepared methylsilanetriol solution immediately in the neutralization step to reduce the time available for self-condensation.

Q6: How is the final product typically purified?

Purification of tripotassium methyl(trioxido)silane is often achieved through crystallization.[] The crude product, after reaction, can be concentrated and then crystallized from a suitable solvent or solvent mixture. Filtration is then used to isolate the purified crystals.[]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete hydrolysis of the precursor. 2. Excessive condensation of methylsilanetriol. 3. Loss of product during purification.	1. Ensure a sufficient molar excess of water is used during hydrolysis and allow for adequate reaction time. 2. Maintain a low reaction temperature during hydrolysis and neutralization. Add the potassium hydroxide solution slowly and with vigorous stirring. 3. Optimize the crystallization and filtration steps. Ensure the appropriate solvent and temperature are used to minimize solubility of the product in the mother liquor.
Product is an oil or fails to crystallize	1. Presence of impurities, such as siloxane oligomers. 2. Residual solvent. 3. Incorrect solvent for crystallization.	1. Review the reaction conditions to minimize condensation. Consider a pre-purification step to remove oligomers before attempting crystallization. 2. Ensure all volatile solvents from the reaction are thoroughly removed under vacuum before attempting crystallization. 3. Experiment with different crystallization solvents or solvent mixtures.
Product is discolored	Presence of impurities from starting materials or side reactions.	Ensure high-purity starting materials are used. Review reaction conditions to minimize side reactions. Consider recrystallization to improve purity and color.
Inconsistent results between batches	Variations in reaction parameters such as temperature, addition rates, and stirring speed.	Standardize all reaction parameters. Use controlled addition funnels for consistent addition rates and a calibrated stirring plate for reproducible mixing.

Experimental Protocols

A detailed experimental protocol for the synthesis of tripotassium methyl(trioxido)silane is outlined below.

Synthesis of Tripotassium Methyl(trioxido)silane

This protocol involves the hydrolysis of methyltrimethoxysilane (MTMS) followed by neutralization with potassium hydroxide.

Materials:

• Methyltrimethoxysilane (MTMS)

• Potassium Hydroxide (KOH)

• Deionized Water

• Suitable Solvent (e.g., Ethanol or Tetrahydrofuran)

Procedure:

• Hydrolysis of Methyltrimethoxysilane:

  • In a reaction vessel equipped with a stirrer and a dropping funnel, dissolve methyltrimethoxysilane in a suitable solvent.

  • Cool the solution in an ice bath.

  • Slowly add a stoichiometric excess of deionized water to the solution with vigorous stirring.

  • Allow the reaction to proceed at a controlled temperature until the hydrolysis is complete (monitoring by techniques like IR or NMR is recommended).

• Neutralization:

  • Prepare a solution of potassium hydroxide in deionized water.

  • Slowly add the potassium hydroxide solution to the cooled methylsilanetriol solution from the previous step with continuous stirring.

  • Monitor the pH of the reaction mixture and continue adding the KOH solution until the desired pH is reached.

• Isolation and Purification:

  • Remove the solvent under reduced pressure.

  • The resulting crude product can be purified by crystallization from a suitable solvent.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Quantitative Data Summary

Parameter	Recommended Range	Effect on Reaction
Molar Ratio of Water to MTMS	3:1 to 10:1	Higher ratios favor complete hydrolysis but may require longer reaction times for solvent removal.
Reaction Temperature (Hydrolysis)	0 - 25 °C	Lower temperatures minimize condensation side reactions.
Reaction Temperature (Neutralization)	0 - 10 °C	Keeping the temperature low is critical to prevent the formation of siloxane byproducts.
Molar Ratio of KOH to MTMS	3:1	A stoichiometric amount is required for complete salt formation.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis of tripotassium methyl(trioxido)silane.

Caption: General workflow for the synthesis of tripotassium methyl(trioxido)silane.

This technical support guide provides a foundational understanding of the synthesis of tripotassium methyl(trioxido)silane. For further optimization, it is recommended to consult detailed research articles and patents specific to your application.

References

Technical Support Center: Tripotassium Methyl(trioxido)silane in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of tripotassium methyl(trioxido)silane in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is tripotassium methyl(trioxido)silane and what are its primary applications in research?

A1: Tripotassium methyl(trioxido)silane, also known as potassium methylsiliconate or potassium methylsilanetriolate, is an organosilicon compound with the chemical formula CH₃Si(OK)₃. In research, particularly in drug development and biomaterials science, it is explored for its potential in modifying biomolecules and as a component in biocompatible materials due to its ability to form stable bonds.[1] It is also investigated as a precursor in sol-gel synthesis and as a catalyst or catalyst support.

Q2: What are the main stability concerns with tripotassium methyl(trioxido)silane in aqueous solutions?

A2: The primary stability concern is its susceptibility to hydrolysis in the presence of water, especially under acidic conditions. This hydrolysis can lead to the formation of methylsilanetriol (CH₃Si(OH)₃), which can then undergo self-condensation to form polymethylsilsesquioxanes, appearing as a gel or precipitate. The compound is most stable in highly alkaline aqueous solutions (pH > 13).[2] It is also incompatible with strong oxidizing agents.[3]

Q3: What happens when an aqueous solution of tripotassium methyl(trioxido)silane is exposed to air?

A3: Exposure of an aqueous solution of tripotassium methyl(trioxido)silane to atmospheric carbon dioxide (CO₂) can lead to a decrease in pH. This neutralization reaction can trigger the hydrolysis and subsequent condensation of the compound, resulting in the formation of a polymethylsilsesquioxane network.[4] This property is utilized in its application as a water repellent for mineral construction materials.[3]

Q4: What are the expected degradation products of tripotassium methyl(trioxido)silane in an aqueous environment?

A4: The primary degradation product upon hydrolysis is methylsilanetriol. This intermediate is generally unstable in aqueous solution and readily undergoes condensation to form oligomeric and polymeric silsesquioxanes (-[CH₃SiO₁.₅]n-). Under oxidative conditions, the formation of silanols and siloxanes can occur.[5]

Q5: How should aqueous solutions of tripotassium methyl(trioxido)silane be stored to ensure maximum stability?

A5: To maximize stability, aqueous solutions of tripotassium methyl(trioxido)silane should be stored in tightly sealed containers to minimize exposure to atmospheric carbon dioxide. The storage area should be cool and dry. It is crucial to maintain a high pH (ideally > 13) to prevent hydrolysis and condensation. Therefore, using a buffered alkaline solution for preparation can enhance stability.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Precipitate or gel formation upon dissolution or storage.	1. Low pH: The pH of the aqueous solution may have dropped due to the absorption of atmospheric CO₂ or the use of a non-alkaline solvent. 2. Acidic Contaminants: Presence of acidic impurities in the water or on the glassware. 3. High Concentration: At higher concentrations, the equilibrium may shift towards condensation, especially if the pH is not sufficiently high.	1. Verify and Adjust pH: Immediately measure the pH of the solution. If it is below 13, adjust it by adding a small amount of a compatible base (e.g., potassium hydroxide solution). 2. Use High-Purity Water and Clean Glassware: Prepare solutions using high-purity, deionized water with low dissolved CO₂. Ensure all glassware is thoroughly cleaned and rinsed. 3. Work with Dilute Solutions: If possible, work with lower concentrations of tripotassium methyl(trioxido)silane to reduce the rate of condensation.
Inconsistent experimental results.	1. Solution Instability: The concentration of the active monomeric species may be decreasing over time due to ongoing hydrolysis and condensation. 2. Inaccurate Concentration: The initial concentration of the active species may not be what is expected due to the quality of the starting material or partial degradation.	1. Prepare Fresh Solutions: Prepare fresh aqueous solutions of tripotassium methyl(trioxido)silane immediately before each experiment. 2. Characterize the Solution: Use an analytical technique such as ²⁹Si NMR or a titration method to determine the concentration of the monomeric species before use.
Poor surface modification or reaction yield.	1. Incomplete Hydrolysis (if desired): For applications requiring the formation of silanol groups, the hydrolysis may not have proceeded to the desired extent. 2. Premature Condensation: The reactive silanol intermediates may have condensed with themselves before reacting with the target substrate.	1. Control Reaction Conditions: Carefully control the pH and temperature of the reaction to manage the rate of hydrolysis and condensation. A slightly acidic pH can catalyze hydrolysis, but a subsequent increase in pH may be needed to control condensation. 2. Optimize Reaction Stoichiometry and Order of Addition: Adjust the ratio of reactants and consider the order in which they are mixed to favor the desired reaction pathway.

Quantitative Stability Data

Due to the limited availability of specific kinetic data for the hydrolysis of tripotassium methyl(trioxido)silane in the public domain, the following table provides representative pseudo-first-order rate constants (k_obs) for the hydrolysis of a related organosilanetriol at different pH values. This data should be used as an estimate to understand the trend of stability.

pH	Temperature (°C)	Estimated k_obs (s⁻¹)	Reference/Analogy
4	25	~ 1 x 10⁻³	Based on general acid-catalyzed hydrolysis of alkoxysilanes.
7	25	~ 1 x 10⁻⁶	Point of minimum stability for many silanes.
10	25	~ 1 x 10⁻⁵	Base-catalyzed hydrolysis.
13	25	Very low (stable)	Highly alkaline conditions suppress hydrolysis.

Note: The rate of hydrolysis is significantly influenced by the specific buffer, ionic strength, and concentration of the solution.

Experimental Protocols

Protocol 1: Monitoring the Stability of Aqueous Tripotassium Methyl(trioxido)silane Solutions using ²⁹Si NMR Spectroscopy

Objective: To qualitatively and quantitatively assess the hydrolysis and condensation of tripotassium methyl(trioxido)silane in an aqueous solution over time.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of tripotassium methyl(trioxido)silane in a suitable deuterated solvent (e.g., D₂O with KOH to maintain a high pH).

  • To initiate the stability study, dilute an aliquot of the stock solution into the desired aqueous buffer (with a known pH) at a specific concentration and temperature.

• NMR Acquisition:

  • Immediately acquire a ²⁹Si NMR spectrum of the freshly prepared solution. This will serve as the t=0 reference.

  • The monomeric tripotassium methyl(trioxido)silane should exhibit a characteristic chemical shift.

  • Acquire subsequent ²⁹Si NMR spectra at regular time intervals (e.g., every 30 minutes, 1 hour, 6 hours, 24 hours) under identical acquisition parameters.

• Data Analysis:

  • Process the spectra using appropriate software.

  • Monitor the decrease in the intensity of the peak corresponding to the monomeric species over time.

  • Observe the appearance and increase in the intensity of new peaks corresponding to the hydrolyzed intermediate (methylsilanetriol) and various condensation products (dimers, trimers, cyclic species, and polymers).

  • The relative integration of these peaks can be used to quantify the extent of degradation.

Protocol 2: Accelerated Stability Testing of Aqueous Tripotassium Methyl(trioxido)silane Solutions

Objective: To rapidly assess the stability of an aqueous solution of tripotassium methyl(trioxido)silane under stressed conditions to predict its long-term stability.

Methodology:

• Sample Preparation:

  • Prepare identical samples of the aqueous tripotassium methyl(trioxido)silane solution in sealed vials.

  • Ensure the pH and concentration of the solution are accurately determined at the start of the experiment.

• Storage Conditions:

  • Place the vials in stability chambers at elevated temperatures (e.g., 40°C, 50°C, and 60°C).

  • Include a control set of vials stored at the recommended storage temperature (e.g., 4°C or room temperature).

• Time Points:

  • Withdraw vials from each temperature condition at specified time points (e.g., 1, 2, 4, and 8 weeks).

• Analysis:

  • At each time point, analyze the samples for:

    • Appearance: Visual inspection for any precipitation or gel formation.

    • pH: Measure any changes in the pH of the solution.

    • Assay of Active Ingredient: Quantify the remaining concentration of monomeric tripotassium methyl(trioxido)silane using a suitable analytical method (e.g., ²⁹Si NMR as described in Protocol 1, or a developed and validated HPLC method).

    • Degradation Products: Characterize and quantify the formation of major degradation products.

• Data Evaluation:

  • Plot the concentration of the active ingredient versus time for each temperature.

  • Determine the degradation rate constant at each temperature.

  • Use the Arrhenius equation to extrapolate the degradation rate at the recommended storage temperature and estimate the shelf-life of the solution.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Tripotassium;methyl(trioxido)silane Hydrolysis Control

Welcome to the technical support center for tripotassium;methyl(trioxido)silane, also commonly known as potassium methylsiliconate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on controlling the hydrolysis of this compound in experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your work.

Troubleshooting Guide

Encountering unexpected results is a common part of research. This guide provides solutions to potential issues you may face during the hydrolysis of tripotassium;methyl(trioxido)silane.

Problem	Potential Cause	Recommended Solution
Rapid, Uncontrolled Gelation or Precipitation	The rate of hydrolysis and subsequent condensation is too fast. This can be due to a high concentration of the silane, elevated temperatures, or a pH that strongly favors condensation (typically alkaline conditions).	1. Lower the Concentration: Dilute the tripotassium;methyl(trioxido)silane solution. 2. Reduce the Temperature: Conduct the experiment at a lower temperature to slow down the reaction kinetics. 3. Adjust the pH: Lower the pH to a mildly acidic or neutral range to slow down the condensation rate.[1]
Incomplete or Slow Hydrolysis	The reaction conditions are not optimal for hydrolysis. This can be due to a neutral pH, low temperature, or insufficient water.	1. Adjust pH: The hydrolysis rate is slowest at a neutral pH of 7.[2] Use a mild acid (e.g., acetic acid) to lower the pH to the 4-5 range, which can catalyze the hydrolysis of non-amino silanes.[3] 2. Increase Temperature: Gently increase the temperature of the reaction mixture. Most silanes hydrolyze efficiently around 60°C.[3] 3. Ensure Sufficient Water: Verify that the water-to-silane ratio is adequate for complete hydrolysis.
Inconsistent Results Between Batches	This can be caused by variations in starting material purity, ambient temperature and humidity, or slight deviations in experimental procedure.	1. Standardize Procedures: Ensure all experimental parameters (temperature, pH, concentrations, mixing speed, and time) are kept consistent. 2. Control the Environment: Perform experiments in a controlled environment to minimize fluctuations in temperature and humidity. 3. Use High-Purity Reagents: Ensure the purity of the tripotassium;methyl(trioxido)silane and all solvents.
Formation of an Oily Layer (Phase Separation)	The hydrolyzed species may have limited solubility in the reaction medium, leading to phase separation.	1. Add a Co-solvent: Introduce a mutual solvent, such as ethanol or methanol, to improve the solubility of all components. For methoxy-containing silanes, methanol is a suitable choice, while ethanol is preferred for ethoxy silanes.[3] 2. Adjust Concentration: Lowering the initial concentration of the silane can sometimes prevent phase separation.
Difficulty in Monitoring Reaction Progress	The chosen analytical method may not be sensitive enough or suitable for the reaction conditions.	1. Utilize NMR Spectroscopy: 29Si NMR is a powerful technique to directly monitor the hydrolysis and condensation of silanes by observing the changes in the silicon environment.[4][5] 2. Consider In-situ Raman or FTIR: These techniques can provide real-time information on the disappearance of Si-O-C bonds and the appearance of Si-OH and Si-O-Si bonds.[6]

Frequently Asked Questions (FAQs)

1. What is the primary product of tripotassium;methyl(trioxido)silane hydrolysis?

The hydrolysis of tripotassium;methyl(trioxido)silane results in the formation of methylsilanetriol (CH₃Si(OH)₃) and potassium hydroxide (KOH). In aqueous solution, the methylsilanetriol can exist in equilibrium with its deprotonated forms. The ultimate product of interest in many biological and drug development applications is orthosilicic acid, which is the bioavailable form of silicon.[7][8][9]

2. What are the key factors that control the hydrolysis rate?

The primary factors influencing the hydrolysis rate of silanes are:

• pH: The hydrolysis rate is significantly influenced by pH, with the slowest rates typically observed in neutral conditions. Both acidic and basic conditions can catalyze the reaction.[2]

• Temperature: Increasing the temperature generally accelerates the hydrolysis rate, following the Arrhenius law.[3]

• Concentration: Higher concentrations of the silane and water can lead to faster hydrolysis rates.

• Solvent: The choice of solvent and the use of co-solvents can affect the solubility of reactants and intermediates, thereby influencing the reaction rate.

• Catalysts: Acids and bases are common catalysts for silane hydrolysis.

3. How can I slow down the condensation of the hydrolyzed product?

To slow down the condensation of methylsilanetriol into polysiloxanes, you can:

• Work in a dilute solution.

• Maintain a mildly acidic pH (around 4-5), as condensation is generally slower in acidic conditions compared to basic conditions.

• Keep the temperature low.

• Use a solvent system that stabilizes the silanol intermediates.

4. What is the role of atmospheric carbon dioxide in the hydrolysis process?

In many industrial applications, particularly in the context of using potassium methylsiliconate as a water repellent for masonry, the reaction with atmospheric carbon dioxide is a key step. The CO₂ reacts with the alkaline solution to lower the pH, which in turn facilitates the hydrolysis and subsequent condensation of the silane to form a water-repellent polysiloxane network.

5. Are there any safety precautions I should take when handling tripotassium;methyl(trioxido)silane?

Yes, tripotassium;methyl(trioxido)silane is an alkaline solution. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Quantitative Data on Hydrolysis Rates

Table 1: Effect of pH on the Hydrolysis Rate Constant of Methyltriethoxysilane (MTES) in Acidic Medium

pH	Hydrolysis Rate Constant (M⁻¹ min⁻¹)
2	0.23
3	0.18
4	0.05

Source: Adapted from data presented in a review on the kinetics of alkoxysilane polymerization.[10]

Table 2: Effect of Temperature on the Hydrolysis of Silanes

Silane Type	Temperature (°C)	Observation
General Silanes	20	Baseline hydrolysis rate
General Silanes	50	Rate increases by more than 6 times compared to 20°C
General Silanes	60	Often cited as an efficient temperature for hydrolysis[3]

Source: Qualitative and semi-quantitative data compiled from various sources on silane hydrolysis.[3]

Table 3: Reaction Orders for the Base-Catalyzed Hydrolysis of Methyltrimethoxysilane (MTMS)

Reactant	Reaction Order
MTMS	0.8
H₂O	0.9
NH₄OH (Catalyst)	0.7

Source: Determined by in-situ Raman spectroscopy using an initial rate method.[7]

Experimental Protocols

Protocol for Controlled Hydrolysis and Monitoring by 29Si NMR Spectroscopy

This protocol provides a general framework for conducting a controlled hydrolysis experiment and monitoring its progress using Nuclear Magnetic Resonance (NMR) spectroscopy.

Materials:

• Tripotassium;methyl(trioxido)silane solution of known concentration

• Deionized water

• Buffer solutions (e.g., acetate buffer for acidic pH, phosphate buffer for neutral pH)

• Co-solvent (e.g., ethanol or methanol, if needed)

• NMR tubes

• 29Si NMR spectrometer

Procedure:

• Preparation of the Reaction Mixture:

  • In a clean, dry vial, prepare the desired reaction medium by mixing the buffer solution and any co-solvent.

  • Place the vial in a temperature-controlled water bath or on a temperature-controlled stir plate to equilibrate to the desired reaction temperature.

  • Initiate the reaction by adding a precise volume of the tripotassium;methyl(trioxido)silane solution to the reaction medium with vigorous stirring.

• Sampling for NMR Analysis:

  • At predetermined time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately transfer the aliquot to an NMR tube. To quench the reaction if it is fast, the NMR tube can be pre-chilled.

• 29Si NMR Data Acquisition:

  • Acquire 29Si NMR spectra for each time point. The chemical shifts in the 29Si NMR spectrum will change as the hydrolysis and condensation proceed, allowing for the identification and quantification of different silicon species (e.g., the starting material, partially hydrolyzed intermediates, fully hydrolyzed monomer, and condensed oligomers).[5]

• Data Analysis:

  • Integrate the peaks corresponding to the different silicon species in the 29Si NMR spectra.

  • Plot the concentration of the starting material and the various products as a function of time to determine the hydrolysis rate.

Visualizations

Logical Flowchart for Troubleshooting Hydrolysis Issues

Caption: A troubleshooting workflow for common issues in silane hydrolysis experiments.

Signaling Pathway Activated by Orthosilicic Acid

The hydrolysis of tripotassium;methyl(trioxido)silane ultimately leads to the formation of orthosilicic acid, the bioavailable form of silicon. In the context of drug development, particularly for applications like wound healing, understanding the downstream cellular signaling is crucial. Orthosilicic acid has been shown to promote angiogenesis and cell proliferation through the PI3K/AKT/mTOR pathway.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. High-Performance Methylsilsesquioxane Aerogels: Hydrolysis Mechanisms and Maximizing Compression Properties [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. News - Quantitative determi-nation of base-catalyzed hydrolysis kinetics of methyltrimethoxysilane by in-situ Raman spectroscopy [jinsptech.com]
• 9. understanding-hydrolysis-and-condensation-kinetics-of-glycidoxypropyltrimethoxysilane - Ask this paper | Bohrium [bohrium.com]
• 10. Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Tripotassium;methyl(trioxido)silane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tripotassium;methyl(trioxido)silane (also known as tripotassium methylsilanetriolate).

Troubleshooting Guide

This guide addresses common issues encountered during the purification of tripotassium;methyl(trioxido)silane.

Issue	Potential Cause	Recommended Solution
Low Yield After Recrystallization	The compound is too soluble in the chosen solvent, even at low temperatures.	- Select a solvent in which the compound is less soluble at cold temperatures. - Use a solvent mixture to fine-tune solubility. - Ensure the solution is sufficiently concentrated before cooling.
The cooling process was too rapid, leading to the formation of fine crystals that are difficult to filter.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath.[1] - Insulate the flask to slow down the cooling rate.
Incomplete precipitation of the product.	- Cool the solution for a longer period or at a lower temperature. - Add a small seed crystal to induce crystallization.[2]
Product is Oily or Fails to Crystallize	Presence of significant impurities that lower the melting point and inhibit crystallization.	- Wash the crude product with a non-polar solvent to remove organic impurities. - Consider a preliminary purification step like filtration through activated carbon to remove colored impurities.
The solvent is not appropriate for crystallization.	- Try a different solvent or a mixture of solvents.[3] - Ensure the solvent is anhydrous, as water can sometimes interfere with crystallization.
Discolored Product	Presence of colored impurities from starting materials or side reactions.	- Treat the solution with activated charcoal before filtration. - Perform multiple recrystallization steps.
Oxidation of the product or impurities.	- Perform the purification under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent Purity Results	Ineffective removal of specific impurities.	- Identify the impurity using analytical techniques (e.g., NMR, GC-MS) to select a more targeted purification method. - A combination of purification techniques (e.g., filtration followed by recrystallization) may be necessary.
Contamination during handling or filtration.	- Ensure all glassware is scrupulously clean. - Use high-purity solvents for recrystallization and washing.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for tripotassium;methyl(trioxido)silane?

A1: The most common and effective purification techniques for tripotassium;methyl(trioxido)silane are recrystallization, filtration, and for thermally stable precursors, vacuum distillation.[4] Crystallization is widely used to obtain high-purity solid material, while filtration is essential for separating the purified solid from the mother liquor and for removing insoluble impurities.[5][6]

Q2: How do I choose the right solvent for recrystallization?

A2: The ideal solvent for recrystallization should dissolve tripotassium;methyl(trioxido)silane well at elevated temperatures but poorly at low temperatures. The impurities should either be highly soluble at all temperatures or insoluble at high temperatures. Common solvents to consider for polar compounds like this potassium salt include short-chain alcohols (e.g., ethanol, isopropanol) or mixtures with water. It is crucial to perform small-scale solubility tests to identify the optimal solvent or solvent system.

Q3: What are the likely impurities in a synthesis of tripotassium;methyl(trioxido)silane?

A3: Based on its synthesis from methylsilanetriol and potassium hydroxide, potential impurities include:

• Unreacted methylsilanetriol: This can be removed by washing with a suitable organic solvent.

• Excess potassium hydroxide: This can be minimized by careful stoichiometric control of the reaction and can be removed during recrystallization.

• Potassium carbonate: Formed from the reaction of potassium hydroxide with atmospheric carbon dioxide.

• Siloxane byproducts: Formed from the self-condensation of methylsilanetriol, especially if the reaction conditions are not well-controlled.

Q4: How can I assess the purity of my final product?

A4: The purity of tripotassium;methyl(trioxido)silane can be assessed using several analytical techniques:

• Quantitative Nuclear Magnetic Resonance (qNMR): This is a highly accurate method for determining the absolute purity of a compound by comparing the integral of a analyte peak to that of a certified internal standard.[7][8][9]

• Titration: Acid-base titration can be used to determine the amount of potassium hydroxide impurity.

• Elemental Analysis: Provides the percentage composition of elements (C, H, K, O, Si) in the sample, which can be compared to the theoretical values.

Experimental Protocols

Recrystallization Protocol

• Dissolution: In a flask, add the crude tripotassium;methyl(trioxido)silane. Heat the chosen recrystallization solvent to its boiling point and add the minimum amount of the hot solvent to the flask to completely dissolve the crude product.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution by gravity through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step should be performed rapidly to prevent premature crystallization.[10]

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote the formation of larger, purer crystals, the flask can be insulated. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[1][11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[11]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Vacuum Filtration Protocol

• Apparatus Setup: Assemble a vacuum filtration apparatus consisting of a Büchner funnel with a filter paper, a filter flask, and a vacuum source.

• Sealing: Wet the filter paper with a small amount of the cold solvent to ensure a good seal between the paper and the funnel.

• Filtration: Turn on the vacuum and pour the crystal slurry into the center of the Büchner funnel.

• Washing: With the vacuum still applied, wash the crystals with a small amount of cold solvent.

• Drying: Continue to draw air through the crystals for a period to partially dry them before transferring them for final drying.

Visualizations

Caption: Experimental workflow for the purification and analysis of tripotassium;methyl(trioxido)silane.

Caption: A logical diagram for troubleshooting the purification process.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. unifr.ch [unifr.ch]
• 4. Potassium methylsilanetriolate | 18089-65-1 | Benchchem [benchchem.com]
• 5. brotherfiltration.com [brotherfiltration.com]
• 6. mfeuk.co.uk [mfeuk.co.uk]
• 7. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 8. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. emerypharma.com [emerypharma.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

avoiding polymerization of potassium methylsilanetriolate during storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you avoid the polymerization of potassium methylsilanetriolate during storage and ensure the integrity of your experiments.

Troubleshooting Guide: Preventing Polymerization

Immediate identification and mitigation of conditions that promote polymerization are critical for maintaining the stability of potassium methylsilanetriolate solutions.

Issue	Potential Cause	Recommended Action
Precipitate or gel formation in the solution	Exposure to air (carbon dioxide) and moisture, leading to hydrolysis and condensation.	Immediately purge the container with an inert gas (e.g., nitrogen or argon) and securely reseal. For future prevention, handle the solution under an inert atmosphere whenever possible.
Decrease in pH of the solution	Absorption of atmospheric CO2, which reacts with the alkaline solution to form carbonic acid, thereby lowering the pH and accelerating polymerization.	Monitor the pH of the solution regularly. If a decrease is observed, consider storing the material in smaller, single-use aliquots to minimize headspace and exposure during repeated use. Ensure the container is always tightly sealed.
Increased viscosity of the solution	Onset of polymerization, forming larger silicate oligomers and polymers.	If a slight increase in viscosity is noted, the solution might still be usable for some applications, but it is an indicator of instability. For sensitive experiments, it is recommended to use a fresh, unpolymerized solution.
Inconsistent experimental results	Use of a partially polymerized solution, leading to variations in the concentration of the active monomeric species.	Discard the suspect solution and use a new, properly stored stock. Implement stricter storage and handling protocols to prevent future occurrences.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the optimal storage conditions for potassium methylsilanetriolate?

  • A: Potassium methylsilanetriolate should be stored in a cool, dry, and well-ventilated area.[1] The container must be kept tightly sealed to prevent exposure to atmospheric moisture and carbon dioxide.[1][2] Storage under an inert atmosphere, such as nitrogen or argon, is highly recommended to prolong shelf life.

• Q2: What materials are incompatible with potassium methylsilanetriolate?

  • A: Avoid contact with acids, strong oxidizing agents, and water.[1] Exposure to these substances can accelerate hydrolysis and subsequent polymerization.

• Q3: Can I store potassium methylsilanetriolate in a standard laboratory refrigerator?

  • A: Yes, refrigeration is a suitable storage method, provided the container is tightly sealed to prevent condensation upon removal. Storing in a desiccator within the refrigerator can provide an additional layer of protection against moisture.

Understanding and Preventing Polymerization

• Q4: What is the chemical process behind the polymerization of potassium methylsilanetriolate?

  • A: Polymerization occurs in two main steps. First, the methylsilanetriolate anion is hydrolyzed by water to form methylsilanetriol (CH₃Si(OH)₃). Subsequently, these methylsilanetriol molecules undergo condensation, where silanol groups (-Si-OH) react with each other to form siloxane bonds (-Si-O-Si-), releasing water and forming progressively larger oligomers and polymers.

• Q5: How does carbon dioxide contribute to polymerization?

  • A: Potassium methylsilanetriolate solutions are typically alkaline. Carbon dioxide from the atmosphere can dissolve in the solution, forming carbonic acid. This neutralizes the potassium hydroxide, lowering the pH of the solution. The decrease in pH accelerates the condensation of methylsilanetriol, leading to polymerization.[1]

• Q6: Are there any visual cues that indicate the onset of polymerization?

  • A: The initial stages of polymerization may not have obvious visual signs. However, as the process advances, you may observe an increase in viscosity, the formation of a gel-like substance, or the appearance of a precipitate.

Experimental Protocols

Protocol for Monitoring Polymerization using Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol provides a method to qualitatively assess the extent of polymerization by monitoring changes in the silanol and siloxane vibrational bands.

Materials:

• Potassium methylsilanetriolate solution

• FTIR spectrometer with a suitable sample holder (e.g., ATR or liquid cell)

• Reference standard of unpolymerized potassium methylsilanetriolate (if available)

• Anhydrous solvent (e.g., carbon tetrachloride, if dilution is necessary and compatible)

Procedure:

• Sample Preparation:

  • Under an inert atmosphere, carefully extract a small aliquot of the potassium methylsilanetriolate solution to be tested.

  • If the solution is too concentrated, dilute it with a suitable anhydrous solvent. Note: Solvent compatibility must be confirmed beforehand.

• FTIR Analysis:

  • Acquire a background spectrum of the empty sample holder or the pure solvent.

  • Introduce the sample into the holder and acquire the FTIR spectrum.

  • Collect data over a spectral range that includes the Si-OH stretching region (around 3200-3700 cm⁻¹) and the Si-O-Si stretching region (around 1000-1100 cm⁻¹).

• Data Interpretation:

  • Unpolymerized Sample: A prominent broad peak in the Si-OH region and a weaker or absent peak in the Si-O-Si region are characteristic of the monomeric form.

  • Polymerized Sample: A decrease in the intensity of the Si-OH peak and a corresponding increase in the intensity and breadth of the Si-O-Si peak indicate the formation of siloxane bonds and thus, polymerization.

Protocol for Handling and Dispensing Potassium Methylsilanetriolate to Minimize Polymerization

This protocol outlines best practices for handling the material to maintain its stability.

Materials:

• Container of potassium methylsilanetriolate

• Inert gas source (e.g., nitrogen or argon) with a regulator and tubing

• Syringes and needles (or other suitable dispensing tools)

• Receiving vials/flasks, oven-dried and cooled under inert gas

Procedure:

• Preparation:

  • Ensure all glassware and tools that will come into contact with the solution are thoroughly dried in an oven and cooled under a stream of inert gas or in a desiccator.

  • Set up the inert gas line to gently blanket the opening of the potassium methylsilanetriolate container.

• Dispensing:

  • Briefly remove the container cap and immediately start a gentle flow of inert gas over the opening.

  • Quickly withdraw the desired amount of solution using a dry syringe or other tool.

  • Dispense the solution into the prepared receiving vessel.

• Storage of Main Stock:

  • After dispensing, purge the headspace of the main container with the inert gas for a few seconds.

  • Immediately and tightly reseal the container.

  • Return the container to its designated cool and dry storage location.

Visualizations

Caption: Polymerization pathway of potassium methylsilanetriolate.

References

• 1. Buy Potassium methylsilanetriolate (EVT-456659) | 18089-65-1 [evitachem.com]
• 2. researchgate.net [researchgate.net]

analytical methods for detecting impurities in tripotassium;methyl(trioxido)silane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical methods used to detect impurities in tripotassium methyl(trioxido)silane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in tripotassium methyl(trioxido)silane?

A1: Common impurities can originate from starting materials, side reactions, or degradation. These may include:

• Unreacted starting materials: Residual methyltrichlorosilane or potassium hydroxide.

• Byproducts: Potassium chloride (KCl) from the neutralization step.

• Oligomeric species: Condensation products of methylsilanetriol.

• Solvent residues: Water or other solvents used during synthesis and purification.

Q2: Which analytical technique is best suited for analyzing impurities in tripotassium methyl(trioxido)silane?

A2: The choice of technique depends on the nature of the impurity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for volatile and semi-volatile organic impurities. Derivatization is often necessary to increase the volatility of the polar silanolate.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for structural elucidation and quantification of both the main compound and impurities. 29Si NMR is particularly useful for identifying and quantifying silicon-containing impurities.[5][6][7]

• Ion Chromatography: Can be used to quantify inorganic anionic and cationic impurities, such as chloride and potassium ions.

Q3: Why is derivatization necessary for the GC analysis of tripotassium methyl(trioxido)silane?

A3: Tripotassium methyl(trioxido)silane is a salt and is non-volatile. Gas chromatography requires analytes to be volatile to be carried through the column. Derivatization converts the non-volatile salt into a more volatile derivative, typically by replacing the potassium ions with a less polar group, making it amenable to GC analysis.[8][9]

Q4: Can I use HPLC with UV detection for this analysis?

A4: HPLC with UV detection is generally not suitable for tripotassium methyl(trioxido)silane and many of its potential impurities because they lack a UV chromophore (a part of the molecule that absorbs UV light).[2] Detectors like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) are more appropriate as they do not require the analyte to have a chromophore.[2][10]

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS)

Problem	Possible Cause(s)	Suggested Solution(s)
No peaks or very small peaks	Incomplete derivatization.	Optimize derivatization conditions (reagent concentration, temperature, and time). Ensure the sample is completely dry before adding the derivatization reagent.[8]
Sample degradation in the injector.	Lower the injector temperature. Use a deactivated inlet liner.
Active sites in the column.	Condition the column according to the manufacturer's instructions. Use a column specifically designed for active compounds.
Peak tailing	Active sites in the GC system (liner, column).	Use a deactivated liner and a high-quality, inert GC column. Trim the first few centimeters of the column.
Co-elution with another compound.	Optimize the temperature program (e.g., use a slower ramp rate).
Overloading of the column.	Dilute the sample.
Ghost peaks	Carryover from a previous injection.	Run a solvent blank after each sample. Clean the syringe and injector port.
Septum bleed.	Use a high-quality, low-bleed septum. Condition the septum before use.
Irreproducible retention times	Leaks in the system.	Check for leaks at all connections using an electronic leak detector.
Fluctuations in carrier gas flow rate.	Ensure the gas supply is stable and the regulators are functioning correctly.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

Problem	Possible Cause(s)	Suggested Solution(s)
Baseline noise or drift	Impurities in the mobile phase.	Use high-purity, LC-MS grade solvents and additives.[11] Filter all mobile phases.
Column bleed.	Use a high-quality, stable column. Ensure the mobile phase pH is within the column's recommended range.
Unstable detector temperature.	Allow the detector to fully equilibrate before starting the analysis.
Peak tailing for the main peak	Secondary interactions with the stationary phase.	Adjust the mobile phase pH to suppress the ionization of silanol groups on the column.[12][13][14] Add a competing base to the mobile phase.
Column overload.	Reduce the injection volume or dilute the sample.
Extra-column band broadening.	Minimize the length and diameter of tubing between the injector, column, and detector.[15]
Poor peak shape for early eluting peaks	Mismatch between injection solvent and mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Loss of sensitivity	Nebulizer clog.	Clean the nebulizer according to the manufacturer's instructions.
Contamination of the detector.	Follow the manufacturer's cleaning procedure for the detector.

Experimental Protocols

Protocol 1: GC-MS Analysis of Volatile Impurities (after Derivatization)

This protocol assumes the conversion of tripotassium methyl(trioxido)silane to a volatile trimethylsilyl (TMS) derivative.

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 10 mg of the tripotassium methyl(trioxido)silane sample into a clean, dry vial.

  • Add 1 mL of anhydrous pyridine and sonicate for 5 minutes to dissolve the sample.

  • Add 200 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[8]

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool the sample to room temperature before injection.

• GC-MS Conditions:

  • GC System: Agilent 8890 GC or equivalent

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 280°C

    • Hold: 5 minutes at 280°C

  • MS System: Agilent 5977B MSD or equivalent

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 30-500

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

Protocol 2: HPLC-CAD Analysis of Non-Volatile Impurities

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the tripotassium methyl(trioxido)silane sample into a volumetric flask.

  • Dissolve and dilute to the mark with the initial mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC-CAD Conditions:

  • HPLC System: Thermo Scientific Vanquish or equivalent

  • Column: Zorbax HILIC Plus, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate

  • Gradient:

    • 0-2 min: 100% A

    • 2-15 min: Linear gradient to 100% B

    • 15-20 min: 100% B

    • 20.1-25 min: 100% A (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detector: Charged Aerosol Detector (e.g., Thermo Scientific Corona Veo)

  • Nebulizer Temperature: 35°C

  • Data Collection Rate: 10 Hz

Data Presentation

Table 1: Hypothetical Impurity Profile of Tripotassium Methyl(trioxido)silane by GC-MS after Derivatization

Peak No.	Retention Time (min)	Proposed Impurity	Area %
1	4.5	TMS-derivative of Methanol	0.05
2	8.2	TMS-derivative of Methylsilanetriol	99.5
3	12.5	TMS-derivative of Dimeric Siloxane	0.3
4	15.8	TMS-derivative of Trimeric Siloxane	0.15

Table 2: Hypothetical Impurity Profile of Tripotassium Methyl(trioxido)silane by HPLC-CAD

Peak No.	Retention Time (min)	Proposed Impurity	Area %
1	2.1	Potassium Chloride	0.2
2	5.8	Tripotassium Methyl(trioxido)silane	99.6
3	10.3	Dimeric Siloxanate	0.15
4	13.1	Trimeric Siloxanate	0.05

Visualizations

Caption: GC-MS workflow for impurity analysis.

Caption: Troubleshooting logic for peak tailing.

References

• 1. ajrconline.org [ajrconline.org]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. pascal-man.com [pascal-man.com]
• 6. researchgate.net [researchgate.net]
• 7. The Detection and Reactivity of Silanols and Silanes Using Hyperpolarized 29Si Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 9. gcms.cz [gcms.cz]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. CAD Methodologies | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. gmpinsiders.com [gmpinsiders.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. chromtech.com [chromtech.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

A Comparative Guide to Tripotassium;methyl(trioxido)silane and Sodium Methylsilanetriolate for Researchers and Drug Development Professionals

An objective comparison of the chemical properties, performance as water repellents, and potential in biomedical applications of tripotassium;methyl(trioxido)silane and sodium methylsilanetriolate.

This guide provides a detailed comparison of two closely related organosilicon compounds: tripotassium;methyl(trioxido)silane and sodium methylsilanetriolate. The information is intended for researchers, scientists, and professionals in drug development who are interested in the properties and applications of these silanetriolates.

Chemical and Physical Properties

Both tripotassium;methyl(trioxido)silane and sodium methylsilanetriolate are alkali metal salts of methylsilanetriol. They share a common methylsilanetriolate anion but differ in their cation (potassium or sodium). This difference in the cation can influence their physical properties and reactivity.

Property	Tripotassium;methyl(trioxido)silane	Sodium Methylsilanetriolate
Molecular Formula	CH₃K₃O₃Si	CH₃Na₃O₃Si
Molecular Weight	208.41 g/mol	160.09 g/mol [1]
Appearance	Typically an aqueous solution, slightly yellowish in appearance.	Available as a 30% aqueous solution, which is a clear liquid.
Solubility	Water-dilutable.	Soluble in water.
pH	Approximately 13 (for a 40-65% solution).	Not specified, but expected to be highly alkaline.
Boiling Point	112 °C (at 1,013 hPa)	200.8 °C (at 760 mmHg)[1]
Density	~1.25 - 1.4 g/cm³ (for a 40-65% solution)	1.24 g/cm³[1]

Performance as Water Repellents

The primary and most well-documented application for both compounds is as water repellents for mineral-based construction materials. They function by reacting with atmospheric carbon dioxide and the substrate to form a hydrophobic polysiloxane network.

Performance Metric	Tripotassium;methyl(trioxido)silane	Sodium Methylsilanetriolate
Water Absorption Reduction	Reduces water absorption into substrates, preventing damage from freeze-thaw cycles and efflorescence. Specific quantitative data is limited in the reviewed literature.	Reduces water absorption by up to 95% on materials like concrete and brick.
Water Contact Angle	Data not readily available in reviewed literature, but qualitative descriptions indicate it imparts significant water repellency.	Can achieve a water contact angle of 90° on treated glass surfaces, indicating a shift to a hydrophobic surface.
Substrate Compatibility	Suitable for a wide variety of natural stone and masonry surfaces.	Effective on concrete, brick, and other porous construction materials.
Mechanism of Action	Reacts with atmospheric carbon dioxide to form a hydrophobic polysiloxane layer. The methyl groups orient outwards, creating a water-repellent surface.	Hydrolyzes in the presence of water to form silanol groups, which then undergo condensation to create a durable, water-repellent siloxane network on the substrate.

A comparative study on the influence of sodium and potassium silicate solutions on slag activation, while not directly on these specific compounds, suggests that potassium-based activators can decrease the initial setting time and improve the geopolymerization process compared to sodium-based activators.[2] This could imply potential differences in the curing time and reaction kinetics of the respective methylsilanetriolates.

Applications in Drug Development and Life Sciences

The application of tripotassium;methyl(trioxido)silane and sodium methylsilanetriolate in drug development is not well-documented in publicly available literature. However, the broader class of organosilicon compounds is being explored for various biomedical applications.

Sodium methylsilanetriolate has been mentioned as a reagent in molecular modeling for screening environmental chemicals for estrogenicity.[3]

A French patent application suggests the use of a related compound, monomethylsilanetriol salicylate , for the manufacture of preparations aimed at constraining the organization of protein fibers and glycoproteins in injured connective tissues.[4]

In general, organosilicon compounds are investigated for their potential in:

• Drug Delivery: As carriers for targeted and controlled release of therapeutic agents.[5]

• Biomaterials: In the preparation of biocompatible materials for implants and prosthetics.[5]

• Bioactive Coatings: For medical devices to reduce infection and improve biocompatibility.[5]

The stability and biocompatibility of organosilicon compounds make them attractive candidates for these applications. However, specific research on the use of tripotassium;methyl(trioxido)silane or sodium methylsilanetriolate in drug delivery systems or as active pharmaceutical ingredients is currently limited.

Experimental Protocols

Synthesis of Alkali Metal Methylsilanetriolates

The general synthesis involves the hydrolysis of a methyltrialkoxysilane or methyltrichlorosilane followed by neutralization with the corresponding alkali metal hydroxide.

Caption: General synthesis workflow for alkali metal methylsilanetriolates.

Protocol:

• Hydrolysis: Methyltrichlorosilane is slowly added to a stirred excess of water, typically cooled in an ice bath to control the exothermic reaction. This results in the formation of methylsilanetriol and hydrochloric acid.

• Neutralization: The resulting acidic solution is then neutralized to a specific pH with either potassium hydroxide (for the tripotassium salt) or sodium hydroxide (for the sodium salt). This step should be performed carefully to control the temperature.

• Purification: The final product is an aqueous solution of the respective methylsilanetriolate. Further purification, if necessary, can be achieved through filtration to remove any insoluble byproducts.

Performance Evaluation of Water Repellency

1. Water Contact Angle Measurement

This method assesses the hydrophobicity of a treated surface.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. researchgate.net [researchgate.net]
• 3. Two types of water repellent agent and its applications - Celotech [celotech.com]
• 4. FR2865935A1 - Use of organo-silane compound (e.g. monomethylsilanetriol salicylate) in the manufacture of preparations targeted to constrain the organization of protein fibers and glycoproteins of extra-cellular matrix of injured conjunctive tissues - Google Patents [patents.google.com]
• 5. Blog [euclidchemical.com]

Comparative Guide to the Efficacy of Tripotassium;methyl(trioxido)silane as a Water Repellent

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of tripotassium;methyl(trioxido)silane (also known as potassium methylsiliconate) with other common water repellent alternatives, supported by available experimental data. The information is intended for a scientific audience to evaluate its performance for various applications.

Introduction to Water Repellent Technologies

The protection of porous building materials from water ingress is crucial for their longevity and performance. Three main types of silicon-based water repellents are prevalent in the market: silanes, siloxanes, and siliconates. Tripotassium;methyl(trioxido)silane falls into the siliconate category. These materials work by penetrating the substrate and forming a hydrophobic layer that repels water while generally allowing for water vapor transmission, a property often referred to as "breathability."[1][2][3][4][5]

Mechanism of Action:

Tripotassium;methyl(trioxido)silane is typically supplied as a water-dilutable solution.[2][6] Upon application to a mineral substrate, it reacts with atmospheric carbon dioxide to form an insoluble, water-repellent polysiloxane network within the pores of the material.[2][7][8] This chemical reaction ensures a durable hydrophobic effect.

The following diagram illustrates the general classification and characteristics of these silicon-based water repellents.

Caption: General classification and key characteristics of silicon-based water repellents.

Quantitative Performance Data

The following tables summarize available quantitative data for the performance of tripotassium;methyl(trioxido)silane and its alternatives. It is important to note that direct comparative studies under identical conditions are limited, and performance can vary with the substrate, application method, and concentration of the active ingredient.

Table 1: Water Contact Angle on Treated Surfaces

Water Repellent Type	Substrate	Water Contact Angle (°)	Source
Potassium Methylsiliconate	Porous materials (e.g., cement boards, natural stones, bricks, plaster)	130-135	[9]
Silane	Concrete	> 110	[10]
Potassium Silicate	Concrete	48.67	[10]
Untreated	Concrete	< 90	[10]

Table 2: Water Absorption of Treated Concrete

Water Repellent Type	Test Method	Water Absorption Reduction (%)	Source
Potassium Methylsiliconate	Not specified	Significantly reduces water absorption	[2][7][11]
Silane	14-day immersion	64.4% (compared to untreated)	[10]
Copolymer Emulsion	Not specified	~45.6% (compared to uncoated)	[12]

Note: While many sources state that potassium methylsiliconate reduces water absorption, specific quantitative data from standardized tests like ASTM C642 were not available in the reviewed literature for a direct numerical comparison in this table.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of results. Below are summaries of standard protocols used to evaluate the performance of water repellents.

Water Repellency: Contact Angle Measurement

Objective: To determine the hydrophobicity of a treated surface by measuring the contact angle of a water droplet. A higher contact angle indicates greater water repellency.

Apparatus: Goniometer or a video contact angle drop shape analysis machine.

Procedure (based on general practice):

• Substrate Preparation: The substrate (e.g., concrete coupon, brick sample) is treated with the water repellent solution according to the manufacturer's specifications and allowed to cure for the recommended period (e.g., 24 hours or more).[8]

• Droplet Deposition: A micro-syringe is used to place a small droplet of deionized water onto the treated surface.

• Measurement: The goniometer captures an image of the droplet on the surface. Software then calculates the angle formed between the tangent of the droplet and the surface.

• Data Analysis: Multiple measurements are taken at different locations on the surface to obtain an average contact angle.

Water Absorption: ASTM C642

Objective: To determine the percentage of water absorption of hardened concrete samples.

Procedure:

• Sample Preparation: Concrete specimens are dried in an oven at a specified temperature until a constant mass is achieved (oven-dry mass).

• Immersion: The dried specimens are immersed in water at room temperature for a specified period (typically 24-48 hours).

• Saturated Mass Measurement: After immersion, the specimens are removed, surface-dried with a cloth, and weighed (saturated mass after immersion).

• Calculation: The water absorption is calculated as the increase in mass as a percentage of the oven-dry mass.

Water Vapor Transmission: ASTM E96

Objective: To measure the rate at which water vapor passes through a material (permeability). This is a measure of the "breathability" of the coating.

Procedure (Wet Cup Method):

• Apparatus: A test dish containing distilled water, over which the test specimen (the treated substrate) is sealed.

• Test Environment: The assembly is placed in a controlled atmosphere with constant temperature and humidity.

• Measurement: The assembly is weighed periodically. The loss in weight over time is recorded, which corresponds to the amount of water vapor that has escaped through the specimen.

• Calculation: The water vapor transmission rate (WVTR) is calculated from the rate of weight loss per unit area.

The following diagram illustrates a simplified workflow for evaluating a water repellent.

Caption: A simplified workflow for the experimental evaluation of a water repellent's efficacy.

Comparison with Alternatives

Tripotassium;methyl(trioxido)silane (Siliconates)

• Advantages: Excellent water repellency on porous mineral substrates.[13] Supplied in a water-based carrier, making it environmentally friendly with low VOCs.[2][7] Good penetration into the substrate.[4]

• Disadvantages: Can form a white deposit on colored surfaces if not applied correctly.[7][8] May be less durable than silanes and require more frequent reapplication.[1]

Silanes

• Advantages: Due to their very small molecular size, silanes offer the deepest penetration into dense substrates like concrete.[1][5] This deep penetration provides long-lasting protection.[3] They are highly resistant to alkaline environments.[4]

• Disadvantages: Require a high pH (alkaline) substrate to react and form a hydrophobic barrier, making them unsuitable for non-cementitious materials.[5]

Siloxanes

• Advantages: Effective on a wider range of substrates than silanes because their reaction is with moisture rather than requiring high alkalinity.[5] They are generally more economical than silanes.[1]

• Disadvantages: Have a larger molecular size than silanes, resulting in shallower penetration, which may be less effective on very dense surfaces.[1][5]

Conclusion

Tripotassium;methyl(trioxido)silane is a highly effective water repellent for a variety of porous mineral construction materials. Its key advantages are its high hydrophobicity (as indicated by a high contact angle), its water-based formulation, and its ability to significantly reduce water absorption.

When compared to alternatives, the choice of water repellent depends heavily on the substrate and the desired durability. For deep penetration into dense concrete, a silane may be preferable. For non-cementitious, porous materials, a siloxane could be a better choice. Tripotassium;methyl(trioxido)silane offers a robust and environmentally conscious option, particularly for porous, alkaline substrates where a high degree of water repellency is required. Further quantitative, side-by-side studies under standardized conditions are needed to provide a more definitive ranking of these technologies.

References

• 1. chemicalproductsokc.com [chemicalproductsokc.com]
• 2. atamankimya.com [atamankimya.com]
• 3. zmsilane.com [zmsilane.com]
• 4. Silanes Siloxanes and Siliconates > Articles > Ghostshield® [ghostshield.com]
• 5. nahb.org [nahb.org]
• 6. bisleyinternational.com [bisleyinternational.com]
• 7. Potassium methyl siliconate - Supreme Silicones - India [supremesilicones.com]
• 8. Potassium Methyl Siliconate SiFS-16 | Silicone Water Repellent | Sunoit Silicones [sunoit.com]
• 9. elkaysilicones.com [elkaysilicones.com]
• 10. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 11. POTASSIUM METHYL SILICONATE - Ataman Kimya [atamanchemicals.com]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]

A Comparative Guide to Alternatives for Potassium Methylsilanetriolate in Surface Modification

For researchers, scientists, and drug development professionals seeking to tailor the surface properties of materials, particularly to achieve hydrophobicity, potassium methylsilanetriolate has been a compound of interest. However, a range of alternative organosilane compounds offer comparable or even superior performance in creating water-repellent surfaces. This guide provides a detailed comparison of prominent alternatives—specifically alkylsilanes and fluoroalkylsilanes—with potassium methylsilanetriolate, supported by experimental data and detailed protocols to aid in material selection and application.

Performance Comparison of Surface Modifying Agents

The efficacy of a surface modifying agent is primarily determined by its ability to alter the surface energy, leading to changes in wettability. This is quantified by measuring the water contact angle (WCA) and sliding angle (SA). A higher WCA indicates greater hydrophobicity, while a low SA suggests a self-cleaning surface where water droplets easily roll off. The durability of the treatment is also a critical factor for long-term performance.

Surface Modifying Agent	Substrate	Water Contact Angle (WCA)	Sliding Angle (SA)	Durability/Observations
Potassium Methylsilanetriolate	Porous materials (e.g., cement, stone)	130-135°[1]	Not widely reported	Good penetration into porous substrates, forms a water-repellent layer by reacting with atmospheric CO2.[1][2] Can leave a white residue at high concentrations.[1][3]
Octadecyltrichlorosilane (OTS)	Silicon wafer/Glass	107-110°	~1.9°	Forms a stable self-assembled monolayer (SAM).[4] Durability can be affected by environmental conditions.
Polyester Fabric (with silica nanoparticles)	~152°[5]	< 10°	Maintained water repellency after 20 laundering cycles.[5]
FeCoNiCr Alloy	88.42°	Not Reported	Significantly increases hydrophobicity of the alloy surface.[6]
Fluoroalkylsilanes (FAS)	Glass	106-112°[7]	< 10°[8]	Generally offer superior hydrophobicity and oleophobicity due to the low surface energy of fluorinated chains.[9][10]
Aluminum Alloy	>150°	< 2°[11]	Creates a superhydrophobic surface with excellent water repellency.
Marble	~155°[8]	1.6 - 5.3°[8]	Showed a decrease in contact angle after repeated cleaning cycles.[8]
Various Alkylsilanes (C3 to C18)	Mesoporous Silica Particles	Increases with chain length (C18 > C12 > C8 > C3)[4]	Not Reported	Longer alkyl chains provide greater steric hindrance and hydrophobicity.[4]

Mechanism of Action: Silane-Based Surface Modification

The fundamental principle behind surface modification with organosilanes involves a two-step process: hydrolysis and condensation. This process creates a covalent bond between the silane and the substrate, resulting in a durable surface treatment.

First, the hydrolyzable groups of the silane (e.g., alkoxy or chloro groups) react with water molecules to form reactive silanol groups (-Si-OH). Subsequently, these silanol groups can condense with hydroxyl groups (-OH) present on the surface of the substrate, forming stable siloxane bonds (Si-O-Substrate). The organic functional group of the silane is oriented away from the surface, imparting the desired property, such as hydrophobicity.

Mechanism of silane surface modification.

Experimental Protocols

Detailed methodologies are crucial for reproducible results in surface modification. Below are protocols for the application of potassium methylsilanetriolate and its alternatives.

Protocol 1: Potassium Methylsilanetriolate Treatment

This protocol is suitable for creating a water-repellent surface on porous materials like stone, brick, or concrete.[1][3]

• Surface Preparation: Ensure the substrate is clean, dry, and free of dust, grease, or any previous coatings.

• Solution Preparation: Dilute the aqueous solution of potassium methylsilanetriolate with deionized water. A common starting concentration is around 3% solids, but optimization for the specific substrate is recommended.[3] A dilution ratio of 1:10 to 1:14 with water is often suggested.[1]

• Application: Apply the diluted solution uniformly onto the surface using a brush, roller, or spray. For best results, apply two coats, one horizontally and one vertically.[1]

• Curing: Allow the treated surface to air-dry for at least 24 hours. The water-repellent properties develop as the potassium methylsilanetriolate reacts with atmospheric carbon dioxide to form a polymethylsilicic acid network.[2] Force-drying at elevated temperatures (up to 175°C) can accelerate the process, but sufficient time for the chemical reaction to complete is still necessary.[3]

Protocol 2: Octadecyltrichlorosilane (OTS) Self-Assembled Monolayer (SAM) Formation

This method is widely used for creating a hydrophobic monolayer on silicon-based substrates.[12][13]

• Substrate Cleaning: Thoroughly clean the substrate. For silicon wafers or glass slides, a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) is effective. Caution: Piranha solution is extremely corrosive and must be handled with extreme care. After cleaning, rinse extensively with deionized water and dry with a stream of nitrogen.

• Solution Preparation: Prepare a dilute solution of OTS in a non-polar, anhydrous solvent such as toluene or hexane. A typical concentration is in the range of 1-5 mM. It is crucial to work in a low-humidity environment to prevent premature hydrolysis and polymerization of the OTS in solution.

• Immersion: Immerse the cleaned substrate in the OTS solution for a period ranging from 30 minutes to several hours. The immersion time can be optimized to achieve a complete monolayer.

• Rinsing: After immersion, rinse the substrate with the pure solvent (toluene or hexane) to remove any physisorbed molecules.

• Curing: Cure the coated substrate in an oven at 100-120°C for about 1 hour to promote the covalent bonding of the silane to the surface.

Protocol 3: Fluoroalkylsilane (FAS) Vapor Deposition

Vapor deposition is an alternative to solution-based methods and can produce highly uniform and hydrophobic coatings.[7]

• Substrate Hydroxylation: For optimal reaction, the substrate surface should be rich in hydroxyl groups. This can be achieved by treating the substrate with a UV-ozone cleaner or a piranha solution, followed by thorough rinsing and drying.

• Deposition Setup: Place the cleaned substrate in a vacuum chamber. A small vial containing the fluoroalkylsilane is also placed inside the chamber.

• Vaporization and Deposition: Evacuate the chamber to a low pressure. The FAS will vaporize and deposit onto the substrate surface. The deposition time can range from a few minutes to several hours, depending on the specific FAS and desired coating thickness.

• Curing: After deposition, the substrate is typically annealed in an oven to complete the reaction and bond the FAS molecules to the surface. Curing temperatures and times will vary depending on the specific FAS used.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for surface modification experiments, from substrate preparation to characterization.

General experimental workflow for surface modification.

References

• 1. elkaysilicones.com [elkaysilicones.com]
• 2. POTASSIUM METHYL SILICONATE - Ataman Kimya [atamanchemicals.com]
• 3. Potassium Methyl Siliconate The Core of Waterproof Coatings [silways.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Defect Mapping and Densification in Self-Assembled Monolayers of Octadecyltrichlorosilane on SiO2 | Scientific.Net [scientific.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. gelest.com [gelest.com]
• 9. Hydrophobic Silane Surface Treatments - Gelest [technical.gelest.com]
• 10. nbinno.com [nbinno.com]
• 11. constellation.uqac.ca [constellation.uqac.ca]
• 12. Self-assembly of octadecyltrichlorosilane: Surface structures formed using different protocols of particle lithography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

comparative study of silane coupling agents for nanomaterials

A Comparative Guide to Silane Coupling Agents for Nanomaterial Functionalization

For researchers, scientists, and drug development professionals, the surface functionalization of nanomaterials is a critical step in tailoring their properties for specific applications. Silane coupling agents are among the most versatile and widely used molecules for this purpose, capable of forming stable covalent bonds with the surface of various inorganic nanomaterials, particularly those with hydroxyl groups, such as silica and metal oxides. This guide provides a comparative study of three commonly employed silane coupling agents: (3-Aminopropyl)triethoxysilane (APTES), (3-Mercaptopropyl)trimethoxysilane (MPTMS), and (3-Glycidyloxypropyl)trimethoxysilane (GPTMS).

Performance Comparison of Silane Coupling Agents

The choice of silane coupling agent significantly impacts the surface properties of the functionalized nanomaterials. The following tables summarize key performance metrics for APTES, MPTMS, and GPTMS, primarily on silica (SiO₂) and iron oxide (Fe₃O₄) nanoparticles, based on reported experimental data. It is important to note that direct comparisons can be influenced by varying experimental conditions across different studies.

Table 1: Comparison of Grafting and Surface Wettability

Silane Coupling Agent	Nanomaterial Substrate	Grafting Ratio / Density	Water Contact Angle (°)	Reference
APTES	SiO₂	0.62 - 0.87 molecules/nm²	-	[1]
Fe₃O₄@SiO₂	~8.4% (weight loss)	-	[2]
MPTMS	SiO₂	7.2% - 16.8% (weight loss)	15.3° - 54.5°	[3]
SiO₂	22.9% (grafting ratio)	-	[4][5][6]
Fe₃O₄@SiO₂	~7.9% (weight loss)	-	[2]
GPTMS	SiO₂	-	93° ± 6° (on a functionalized coating)	[7]

Note: Grafting ratio is often determined by thermogravimetric analysis (TGA) as the percentage of weight loss corresponding to the organic silane layer.

Table 2: Comparison of Surface Charge and Particle Size

Silane Coupling Agent	Nanomaterial Substrate	Zeta Potential (mV)	Change in Hydrodynamic Diameter	Reference
APTES	SiO₂	+32.5 ± 2.2	-	[8]
Fe₃O₄@SiO₂	+25	-
MPTMS	SiO₂	-11.1 to -17.4	-	[9]
Fe₃O₄@SiO₂	-35	-
GPTMS	SiO₂	+38	Increase from 46 nm to 63 nm	[10]

Mechanism of Silanization

The functionalization of nanomaterials with silane coupling agents generally proceeds through a two-step hydrolysis and condensation reaction. The alkoxy groups of the silane hydrolyze in the presence of water to form reactive silanol groups. These silanol groups then condense with the hydroxyl groups on the surface of the nanomaterial, forming stable siloxane (Si-O-Si) bonds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. qcc.tyut.edu.cn [qcc.tyut.edu.cn]
• 4. researchgate.net [researchgate.net]
• 5. The synthesis and characterization of polyorganosiloxane nanoparticles from 3-mercaptopropyltrimethoxysilane for preparation of nanocomposite films via photoinitiated thiol-ene polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The synthesis and characterization of polyorganosiloxane nanoparticles from 3-mercaptopropyltrimethoxysilane for preparation of nanocomposite films via photoinitiated thiol-ene polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. nanobioletters.com [nanobioletters.com]
• 9. researchgate.net [researchgate.net]
• 10. dds.sciengine.com [dds.sciengine.com]

A Comparative Guide to Crosslinking Agents for Biomaterials: Evaluating Potassium Methylsilanetriolate Against Industry Standards

For researchers, scientists, and drug development professionals, the choice of a crosslinking agent is a critical decision in the fabrication of robust and biocompatible biomaterials. This guide provides an objective comparison of potassium methylsilanetriolate against commonly used crosslinking agents—glutaraldehyde, genipin, and transglutaminase—supported by available experimental data and detailed methodologies.

Introduction to Crosslinking in Biomaterials

Crosslinking is a fundamental process for stabilizing hydrogels and other biomaterials derived from natural polymers like collagen, gelatin, and chitosan.[1] It enhances mechanical properties, controls degradation rates, and reduces antigenicity.[2] However, the ideal crosslinking agent must not only be effective but also exhibit minimal cytotoxicity to ensure the biocompatibility of the final product.[3] This guide delves into the efficacy of four distinct crosslinking agents, with a special focus on the potential of the organosilicon compound, potassium methylsilanetriolate.

While glutaraldehyde has been a historically prevalent and cost-effective crosslinker, concerns over its cytotoxicity have driven the exploration of alternatives.[2] Genipin, a naturally derived agent, and transglutaminase, an enzyme, have emerged as popular, more biocompatible options.[4][5] Potassium methylsilanetriolate, a silane-based compound, represents a less conventional but potentially advantageous alternative, primarily used in other industries for its ability to form stable siloxane networks.[6]

Comparative Efficacy of Crosslinking Agents

The performance of a crosslinking agent is evaluated based on several key parameters: its effect on the mechanical strength of the biomaterial, its biocompatibility, and the stability it imparts. The following tables summarize the available quantitative data for glutaraldehyde, genipin, transglutaminase, and a representative silane coupling agent, γ-glycidoxypropyltrimethoxysilane (GPTMS), as a proxy for potassium methylsilanetriolate due to the lack of direct comparative studies on the latter in biomaterial applications.

Table 1: Comparative Mechanical Properties of Crosslinked Biomaterials

Crosslinking Agent	Biomaterial	Young's Modulus (kPa)	Tensile Strength (MPa)	Source(s)
Glutaraldehyde	Gelatin Nanoparticles	5,480 - 14,260	-	[7]
Gelatin Hydrogels	99.43	-	[1]
Genipin	Gelatin Scaffolds	-	-	[8]
Collagen Gels	Variable with concentration	-	[9]
Transglutaminase	Gelatin Hydrogels (10%)	-	2.17 ± 0.17	[5]
Gelatin Hydrogels (8-10%)	50 - 100	-	[10]
GPTMS (Silane)	Gelatin-Silica Aerogels	31,000 - 78,000	4 - 10	[11]

Table 2: Biocompatibility and Stability of Crosslinked Biomaterials

Crosslinking Agent	Cytotoxicity	Swelling Ratio (%)	Degradation	Source(s)
Glutaraldehyde	High	-	Slow	[2][7]
Genipin	Low	-	Moderate	[4][9]
Transglutaminase	Low	Variable	Tunable with concentration	[5][10][12]
GPTMS (Silane)	Low (for some silanes)	Lower than HEC-GPTMS	Slower than HEC-GPTMS	[13][14]

Mechanism of Action and Signaling Pathways

The crosslinking mechanisms of these agents are fundamentally different, influencing their reaction kinetics and the final properties of the biomaterial.

Glutaraldehyde reacts with primary amine groups (e.g., lysine residues in proteins) to form Schiff bases, which can further polymerize to create stable crosslinks.[8][15]

Genipin also reacts with primary amines, but through a more complex mechanism involving nucleophilic attack followed by dimerization or polymerization, resulting in a characteristic blue coloration.[4][16]

Transglutaminase is an enzyme that catalyzes the formation of isopeptide bonds between the γ-carboxamide group of a glutamine residue and the ε-amino group of a lysine residue.[5][17] This enzymatic reaction is highly specific and occurs under physiological conditions.

Potassium Methylsilanetriolate , like other silane coupling agents, undergoes hydrolysis in the presence of water to form reactive silanol groups (Si-OH). These silanols can then condense with each other (forming stable siloxane bonds, Si-O-Si) and with hydroxyl or amine groups on the biopolymer, creating a crosslinked network.[18][19]

Below is a DOT script representation of the generalized hydrolysis and condensation mechanism for a silane crosslinker.

References

• 1. Comparative Study of Gelatin Hydrogels Modified by Various Cross-Linking Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. procoll.co.uk [procoll.co.uk]
• 5. iranjd.ir [iranjd.ir]
• 6. Page loading... [guidechem.com]
• 7. Gelatin nanoparticles with tunable mechanical properties: effect of crosslinking time and loading - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Characterization of Gelatin Hydrogels Cross-Linked with Microbial Transglutaminase as Engineered Skeletal Muscle Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. aqeic.org [aqeic.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Some studies of crosslinking chitosan-glutaraldehyde interaction in a homogeneous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Genipin-Based Crosslinking of Jellyfish Collagen 3D Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. brinkerlab.unm.edu [brinkerlab.unm.edu]
• 19. [PDF] HYDROLYSIS AND CONDENSATION OF SILICATES : EFFECTS ON STRUCTURE | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Biocompatibility of Tripotassium;methyl(trioxido)silane Coatings for Medical Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Tripotassium;methyl(trioxido)silane Coatings Compared to Established Alternatives.

In the pursuit of advanced medical devices and drug delivery systems, the biocompatibility of surface coatings is a paramount concern. This guide provides a comparative analysis of tripotassium;methyl(trioxido)silane coatings, a promising but less documented surface modification, against two well-established alternatives: Polyethylene Glycol (PEG) and Polytetrafluoroethylene (PTFE). This report synthesizes available experimental data on key biocompatibility indicators, including cytotoxicity, hemocompatibility, and cell adhesion, to assist researchers in making informed material selections.

Executive Summary

Tripotassium;methyl(trioxido)silane, a member of the silane family, offers potential for surface modification to enhance the biocompatibility of medical implants and devices.[1] While general information suggests silane coatings are biocompatible, specific quantitative data for tripotassium;methyl(trioxido)silane remains limited in publicly accessible research. This guide presents the available data for this novel coating alongside a comprehensive review of the performance of PEG and PTFE, benchmark materials in the medical field. The data is presented in structured tables for ease of comparison, followed by detailed experimental protocols based on international standards to ensure reproducibility and aid in the design of future studies.

Performance Comparison

A critical aspect of biocompatibility is the cellular response to a material. Cytotoxicity assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, measure the extent to which a material is harmful to living cells. A reduction in cell viability by more than 30% is generally considered a cytotoxic effect.[2] Hemocompatibility, the property of a material to not induce adverse reactions in the blood, is another crucial factor, often evaluated by measuring the percentage of red blood cell lysis (hemolysis). A hemolysis rate of less than 2% is typically considered acceptable for blood-contacting devices.[3]

Table 1: In Vitro Cytotoxicity Data

Coating Material	Cell Type	Assay	Cell Viability (%)	Source
Tripotassium;methyl(trioxido)silane	Osteoblasts, Fibroblasts	-	Data Not Available	-
Polyethylene Glycol (PEG)	Caco-2	MTT	45% (PEG 400), 80% (PEG 4000)	[4]
Caco-2	NR	~50-80% (Varies with MW)	[4]
Fibroblasts, Osteoblasts	-	>100% (Compared to control)	[5]
Polytetrafluoroethylene (PTFE)	Endothelial Cells	Direct Contact	No deleterious effects observed	[6]
MG-63 Osteoblast-like cells	-	Supported attachment and growth	[7]

Table 2: Hemocompatibility Data

Coating Material	Test	Result	Source
Tripotassium;methyl(trioxido)silane	-	Data Not Available	-
Polyethylene Glycol (PEG)	Hemolysis	< 1%	[8]
Hemolysis	Reduced by >40% compared to PBS	[9]
Polytetrafluoroethylene (PTFE)	Hemolysis	0.9% (Modified ePTFE)	[10]
Hemolysis	Non-hemolytic	[6]

Table 3: Cell Adhesion Data

Coating Material	Cell Type	Adhesion Characteristics	Source
Tripotassium;methyl(trioxido)silane	-	Data Not Available	-
Polyethylene Glycol (PEG)	Fibroblasts, HeLa	Reduced adhesion by 50-62%	[11]
Polytetrafluoroethylene (PTFE)	Valvular Interstitial Cells	Strongly promoted adhesion	[12]
Endothelial Cells	Did not promote adhesion	[12]
Platelets	Reduced adhesion	[10][12]

Experimental Workflows and Signaling Pathways

To understand the evaluation process of these coatings, the following diagrams illustrate the typical experimental workflows for cytotoxicity and hemocompatibility testing as guided by the International Organization for Standardization (ISO) 10993 series.

Caption: Workflow for In Vitro Cytotoxicity Testing.

Caption: Workflow for In Vitro Hemolysis Testing.

Detailed Experimental Protocols

In Vitro Cytotoxicity Testing (ISO 10993-5)

The in vitro cytotoxicity of the coatings is evaluated to determine their potential to cause cell death or inhibit cell growth.[2][13]

1. Sample Preparation and Extraction (as per ISO 10993-12):

• The coated material is first sterilized using a method appropriate for the material that does not alter its properties.

• An extract of the material is prepared by incubating it in a cell culture medium (e.g., Dulbecco's Modified Eagle's Medium with 10% fetal bovine serum) at 37°C for a specified period (typically 24 to 72 hours).[2] The ratio of the material surface area to the volume of the medium is standardized.

2. Cell Culture and Incubation:

• A suitable mammalian cell line, such as L929 mouse fibroblasts, is cultured under standard conditions (37°C, 5% CO2).[2]

• The cells are seeded in multi-well plates and allowed to attach and grow until they reach sub-confluency.

• The culture medium is then replaced with the extract obtained from the coated material. Control groups include cells incubated with fresh culture medium (negative control) and a material known to be cytotoxic (positive control).

3. Evaluation:

• Qualitative Evaluation: After the incubation period, the cells are examined under a microscope to assess their morphology, any signs of cell lysis, and the degree of confluency. A grading system (0-4) is often used to score the cytotoxic effect.[14]

• Quantitative Evaluation (MTT Assay):

  • The MTT reagent is added to each well and incubated for a few hours.

  • Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

  • A solubilizing agent (e.g., isopropanol) is added to dissolve the formazan crystals.

  • The absorbance of the solution is measured using a spectrophotometer at a wavelength of 570 nm.

  • Cell viability is calculated as a percentage relative to the negative control.[4]

Hemocompatibility Testing: Hemolysis (ISO 10993-4)

This test assesses the potential of a blood-contacting material to damage red blood cells.[3][15]

1. Sample and Blood Preparation:

• The coated material is prepared according to standardized dimensions.

• Fresh human blood, typically with an anticoagulant like citrate, is collected.

2. Direct Contact Method:

• The coated material is placed in a tube containing a diluted blood suspension.

• A positive control (e.g., Triton X-100, which causes 100% hemolysis) and a negative control (e.g., saline, causing no hemolysis) are run in parallel.[16]

• The tubes are incubated under controlled conditions (e.g., gentle agitation at 37°C) for a specified time.

3. Analysis:

• After incubation, the tubes are centrifuged to pellet the intact red blood cells.

• The amount of hemoglobin released into the supernatant is measured using a spectrophotometer at a specific wavelength (e.g., 545 nm).[8]

• The percentage of hemolysis is calculated using the following formula: % Hemolysis = [(Absorbance of sample - Absorbance of negative control) / (Absorbance of positive control - Absorbance of negative control)] x 100

Conclusion

This comparative guide highlights the current state of knowledge regarding the biocompatibility of tripotassium;methyl(trioxido)silane coatings in relation to established materials like PEG and PTFE. While PEG and PTFE have a substantial body of research supporting their biocompatibility for various medical applications, there is a clear need for more quantitative experimental data on tripotassium;methyl(trioxido)silane. The provided experimental protocols, based on ISO standards, offer a framework for researchers to conduct such studies, enabling a more direct and robust comparison. Future research should focus on generating specific data on the cytotoxicity, hemocompatibility, and cell adhesion properties of tripotassium;methyl(trioxido)silane coatings to fully validate their potential in the medical field.

References

• 1. Properties of silver nanostructure-coated PTFE and its biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. blog.johner-institute.com [blog.johner-institute.com]
• 3. Hemolysis Testing Guide for Device Manufacturers [nabi.bio]
• 4. Comparative Investigation of Cellular Effects of Polyethylene Glycol (PEG) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Biocompatibility assessment of polytetrafluoroethylene/wollastonite composites using endothelial cells and macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Enhanced Hemostatic and Procoagulant Efficacy of PEG/ZnO Hydrogels: A Novel Approach in Traumatic Hemorrhage Management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Polyethylene glycol additives reduce hemolysis in red blood cell suspensions exposed to mechanical stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Surface Coating of Polytetrafluoroethylene with Extracellular Matrix and Anti-CD34 Antibodies Facilitates Endothelialization and Inhibits Platelet Adhesion Under Sheer Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. diyhpl.us [diyhpl.us]
• 12. mdpi.com [mdpi.com]
• 13. seleon.com [seleon.com]
• 14. senzagen.com [senzagen.com]
• 15. measurlabs.com [measurlabs.com]
• 16. mdpi.com [mdpi.com]

Assessing the Long-Term Stability of Surfaces Treated with Potassium Methylsilanetriolate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The long-term stability of surface treatments is a critical factor in a multitude of research and development applications, from protecting building materials to ensuring the performance of biomedical devices. Potassium methylsilanetriolate is a widely used silicon-based water repellent, but a thorough understanding of its long-term performance in comparison to other available treatments is essential for informed material selection. This guide provides an objective comparison of potassium methylsilanetriolate with other common hydrophobic surface treatments, supported by experimental data to assess their long-term stability.

Comparative Performance of Hydrophobic Surface Treatments

The selection of an appropriate surface treatment depends on the substrate material, the environmental conditions, and the desired duration of performance. This section compares the performance of potassium methylsilanetriolate with other common hydrophobic agents based on key performance indicators.

Water Repellency and Absorption

A primary function of these treatments is to render a surface hydrophobic, thereby reducing water absorption. This is quantified by measuring the water contact angle and the percentage of water absorbed over time.

Treatment Type	Substrate	Initial Water Contact Angle (°)	Water Contact Angle after Weathering (°)	Water Absorption (%)	Test Conditions / Weathering
Potassium Methylsilanetriolate	Ceramic Tiles	>90 (initial)	0 (after 6 years natural exposure)	-	Natural Weathering[1]
Siloxane	Ceramic Tiles	>90 (initial)	0 (after 6 years natural exposure)	-	Natural Weathering[1]
Silane	Concrete	-	-	<1 (after 14 days immersion)	Water Immersion[2]
Potassium Silicate	Concrete	48.67	-	~2.5 (after 14 days immersion)	Water Immersion[2]
Osmotic Curing Agent	Concrete	-	-	~2.5 (after 14 days immersion)	Water Immersion[2]
Silane/Siloxane Coating 1	Limestone	110-126	77-92 (after freeze-thaw)	-	Freeze-Thaw Cycles (EN 12371)[3]
Silane/Siloxane Coating 2	Limestone	97-110	89-103 (after freeze-thaw)	-	Freeze-Thaw Cycles (EN 12371)[3]
Silane/Siloxane Coating 3	Limestone	130-134	95-130 (after freeze-thaw)	-	Freeze-Thaw Cycles (EN 12371)[3]
Silane/Siloxane Coating 1	Limestone	120-126	70 (after salt spray)	-	Salt Crystallisation (EN 14147)[4]
Silane/Siloxane Coating 2	Limestone	97-107	91 (after salt spray)	-	Salt Crystallisation (EN 14147)[4]
Silane/Siloxane Coating 3	Limestone	130-134	120 (after salt spray)	-	Salt Crystallisation (EN 14147)[4]
Sodium Silicate + Potassium Silicate	Concrete	83.5	-	- (permeability reduced by 60.6%)	-

Note: The data presented is a summary from various studies and may not represent a direct head-to-head comparison under identical conditions. The effectiveness of a treatment is highly dependent on the substrate and the specific formulation of the product.

Experimental Protocols

To ensure the reproducibility and validity of long-term stability assessments, detailed and standardized experimental protocols are crucial. Below are outlines of key experimental methodologies cited in this guide.

Water Contact Angle Measurement

The water contact angle is a primary indicator of a surface's hydrophobicity.

Methodology:

• Sample Preparation: The substrate is treated with the respective surface agent according to the manufacturer's instructions and allowed to cure under specified conditions (e.g., temperature, humidity, time).

• Droplet Deposition: A micro-syringe is used to place a small droplet of deionized water (typically 5-10 µL) onto the treated surface.

• Image Capture: A goniometer equipped with a high-resolution camera captures the image of the water droplet on the surface.

• Angle Measurement: Software is used to analyze the captured image and measure the angle between the tangent of the droplet at the three-phase (solid-liquid-air) contact point and the solid surface.

• Data Analysis: Multiple measurements are taken at different locations on the surface to obtain an average contact angle.

Water Absorption Test

This test quantifies the amount of water a treated substrate absorbs over a specific period.

Methodology:

• Initial Weighing: The dry weight of the treated and untreated (control) samples is recorded.

• Immersion: The samples are immersed in deionized water, ensuring all surfaces are fully submerged.

• Periodic Weighing: At predetermined time intervals (e.g., 1, 2, 6, 24, 48 hours), the samples are removed from the water, the surface is gently blotted to remove excess water, and the wet weight is recorded.

• Calculation: The percentage of water absorption is calculated using the following formula: Water Absorption (%) = [(Wet Weight - Dry Weight) / Dry Weight] x 100

• Data Analysis: The water absorption over time is plotted to compare the performance of different treatments.

Accelerated Weathering Tests

Accelerated weathering tests simulate the long-term effects of environmental exposure in a condensed timeframe.

Methodology:

• Sample Exposure: Treated samples are placed in a weathering chamber.

• Cycle Programming: The chamber is programmed to run specific cycles that simulate different environmental stressors:

  • UV Radiation: Simulates exposure to sunlight using xenon arc or fluorescent UV lamps.

  • Freeze-Thaw Cycles: Alternating between freezing and thawing temperatures to simulate winter conditions.

  • Salt Spray: Exposure to a saline mist to simulate coastal or de-icing salt environments.

  • Humidity and Condensation: Simulates the effects of rain and dew.

• Performance Evaluation: After a predetermined number of cycles or exposure hours, the samples are removed and their properties (e.g., water contact angle, water absorption, visual appearance) are re-evaluated to assess the degradation of the treatment.

Visualizing Experimental Workflows and Relationships

Understanding the logical flow of experiments and the factors influencing stability is crucial for comprehensive assessment.

Caption: Experimental workflow for assessing long-term stability.

Caption: Factors affecting the long-term stability of surface treatments.

Conclusion

The long-term stability of a hydrophobic surface treatment is a complex interplay of the treatment's chemical nature, the substrate's properties, and the severity of the environmental exposure. While potassium methylsilanetriolate can provide effective initial water repellency, its long-term performance, particularly under harsh conditions, may be comparable to or, in some cases, surpassed by other treatments like silanes and siloxanes, especially on mineral substrates. The data suggests that for applications requiring extended durability, particularly in environments with significant weathering stresses, silane-based treatments often exhibit superior longevity. However, the choice of the optimal surface treatment requires careful consideration of the specific application and a thorough evaluation of performance data under relevant conditions. This guide serves as a starting point for researchers and professionals to make more informed decisions in the selection and application of hydrophobic surface treatments.

References

• 1. Methyl Potassium Siliconate and Siloxane Inhibit the Formation of Multispecies Biofilms on Ceramic Roof Tiles: Efficiency and Comparison of Two Common Water Repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to Organosilicate Materials Synthesized from Tripotassium;methyl(trioxido)silane and Alternative Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the characteristics of materials synthesized using tripotassium;methyl(trioxido)silane and other commonly employed silicon-based precursors. While direct, side-by-side quantitative comparisons in existing literature are limited, this document collates available data to offer insights into the potential advantages and distinguishing features of materials derived from this highly reactive organosilane.

Introduction to Precursors for Organosilicate Materials

The synthesis of functionalized silica materials is a cornerstone of advanced materials science, with applications ranging from drug delivery to catalysis and coatings. The choice of the silicon precursor is a critical determinant of the final material's properties. Tripotassium;methyl(trioxido)silane (also known as potassium methylsilanetriolate) is an organosilicon compound noted for its high reactivity and water solubility, which distinguishes it from more conventional precursors.[1] It serves as a precursor for silicone polymers and can be used in surface treatments to enhance adhesion, hydrophobicity, and corrosion resistance on substrates like glass and metals.

Alternative and more commonly studied precursors include tetraethyl orthosilicate (TEOS), which produces purely siliceous materials, and methyltrimethoxysilane (MTMS), which, like tripotassium;methyl(trioxido)silane, incorporates methyl functional groups to impart hydrophobicity.

Comparative Data of Material Properties

The following tables summarize typical quantitative data for materials synthesized from different precursors. It is important to note that these values are collated from various studies and may not represent directly comparable experimental conditions.

Table 1: Physicochemical Properties of Synthesized Silica Materials

Property	Tripotassium;methyl(trioxido)silane Derived	TEOS Derived (Typical)	MTMS/TEOS Co-gelation Derived
Surface Area (BET)	Data not readily available in literature	500-1200 m²/g[2][3]	600-1000 m²/g
Pore Size	Data not readily available in literature	2-10 nm[2][3][4]	2-7 nm[2]
Particle Size	Data not readily available in literature	25-100 nm[2]	35-550 nm[4]
Hydrophobicity (Water Contact Angle)	Expected to be hydrophobic due to methyl groups	Hydrophilic (low contact angle)	87.6° - 120° (hydrophobic)[5][6]
Thermal Stability	Good thermal stability is a known characteristic[7]	High, typical for silica	Stable up to ~420 °C[6]

Table 2: Mechanical and Dielectric Properties of Organosilicate Films

Property	Organosilicate Glass (General)
Young's Modulus	4.47 - 8.07 GPa[8]
Dielectric Constant (k)	2.4 - 3.3[8][9]

Experimental Protocols

Detailed methodologies for key characterization experiments are provided below.

Brunauer-Emmett-Teller (BET) Surface Area and Pore Size Analysis

• Principle: This technique determines the specific surface area and pore size distribution of a porous material by measuring the amount of gas (typically nitrogen) that adsorbs to the surface at cryogenic temperatures.

• Protocol:

  • Degas the synthesized material under vacuum at an elevated temperature (e.g., 150-300 °C) for several hours to remove any adsorbed moisture and volatile impurities.

  • Cool the sample to liquid nitrogen temperature (77 K).

  • Introduce known amounts of nitrogen gas to the sample and measure the pressure.

  • Construct an adsorption-desorption isotherm by plotting the amount of gas adsorbed against the relative pressure.

  • Apply the BET theory to the adsorption data to calculate the specific surface area.

  • Use methods such as the Barrett-Joyner-Halenda (BJH) analysis on the desorption branch of the isotherm to determine the pore size distribution.

Scanning Electron Microscopy (SEM)

• Principle: SEM is used to visualize the surface morphology and particle size of the synthesized materials. A focused beam of electrons is scanned across the sample, and the resulting signals (secondary electrons, backscattered electrons) are used to create an image.

• Protocol:

  • Mount a small amount of the dried powder sample onto an SEM stub using conductive adhesive tape.

  • Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

  • Introduce the sample into the SEM chamber and evacuate to high vacuum.

  • Apply an accelerating voltage and scan the electron beam across the sample to acquire images at various magnifications.

Water Contact Angle (WCA) Measurement

• Principle: This measurement quantifies the hydrophobicity of a material's surface by determining the angle at which a liquid droplet (in this case, water) interfaces with the solid surface. Higher contact angles indicate greater hydrophobicity.

• Protocol:

  • Prepare a flat, smooth surface of the material, typically by pressing the powder into a pellet or spin-coating a dispersion onto a substrate.

  • Place the sample on the stage of a contact angle goniometer.

  • Dispense a small droplet of deionized water onto the surface.

  • Use the goniometer's camera and software to measure the angle formed at the three-phase (liquid, solid, vapor) contact point.

  • Average measurements from multiple droplets at different locations on the surface to ensure statistical reliability.[10]

Thermogravimetric Analysis (TGA)

• Principle: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to evaluate the thermal stability and composition of materials.

• Protocol:

  • Place a small, known mass of the sample into a TGA crucible.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the mass of the sample as a function of temperature.

  • Analyze the resulting TGA curve to identify temperature ranges of mass loss, which correspond to events such as the desorption of water or the decomposition of organic functional groups.

Visualizations

Caption: General workflow of the sol-gel synthesis process.

Caption: Experimental workflow for material characterization.

References

• 1. Buy tripotassium;methyl(trioxido)silane | 31795-24-1 [smolecule.com]
• 2. Synthesis of Pore-Size-Tunable Mesoporous Silica Nanoparticles by Simultaneous Sol-Gel and Radical Polymerization to Enhance Silibinin Dissolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mesporous Silica [acsmaterial.com]
• 4. Controlling the Shape, Pore Size and Surface Area of Prepared Mesoporous Silica Particles by Altering the Molar Concentration of Tetramethoxysilane [scirp.org]
• 5. ajchem-a.com [ajchem-a.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Study of Porous Organosilicate Glass Films Prepared from Mixtures of 1,3,5- and 1,3-Alkoxysilylbenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. ajchem-a.com [ajchem-a.com]

Safety & Regulatory Compliance

Personal protective equipment for handling tripotassium;methyl(trioxido)silane

Essential Safety and Handling Guide for Tripotassium;methyl(trioxido)silane

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and operational guidance for the handling and disposal of tripotassium;methyl(trioxido)silane (CAS No. 31795-24-1), also known as potassium methylsilanetriolate. This substance is classified as corrosive and poses a significant risk of severe skin burns and eye damage.[1][2][3][4] Adherence to these procedures is mandatory to ensure the safety of all researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) Specifications

The following table summarizes the required personal protective equipment for handling tripotassium;methyl(trioxido)silane. It is imperative to inspect all PPE for integrity before each use.[3][4]

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles with a face shield, conforming to EN166 or NIOSH standards.[3][4] Contact lenses should not be worn.[5]	Protects against splashes that can cause severe eye damage.[1][5][6]
Hand Protection	Short-Term/Splash: Butyl rubber or nitrile rubber gloves (>0.1 mm thickness).[7] Extended Contact: Viton gloves (0.4 mm thickness) with a breakthrough time of >30 minutes.[7]	Provides a barrier against a corrosive material that causes severe skin burns.[1][5][6]
Body Protection	A chemical-resistant apron or lab coat over fire/flame-resistant clothing.[4] For larger quantities or significant splash risk, a full chemical-resistant suit is recommended.	Protects skin from accidental contact and splashes.[8]
Respiratory Protection	Not typically required if handled in a properly functioning chemical fume hood.[9] If vapors or mists are generated outside of a fume hood, a NIOSH-certified respirator with an appropriate cartridge for organic vapors and particulates is necessary.[5][6]	Prevents irritation to the respiratory tract.[5][6]

Operational and Disposal Plan

This section outlines the step-by-step procedures for the safe handling and disposal of tripotassium;methyl(trioxido)silane.

I. Pre-Handling and Preparation

• Training and Documentation: Ensure all personnel have been trained on the hazards of and safe handling procedures for corrosive materials.[9] Review the Safety Data Sheet (SDS) before beginning any work.[9]

• Emergency Equipment Check: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[5][6] Ensure a spill kit with appropriate absorbent materials is available.

• Work Area Setup: All handling of tripotassium;methyl(trioxido)silane must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][8][9]

• Donning PPE: Put on all required PPE as specified in the table above before handling the chemical.

II. Handling and Experimental Use

• Container Inspection: Before use, inspect the chemical container for any signs of damage or leaks.

• Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes. Keep the container tightly closed when not in use.[5]

• Dilution: If preparing a solution, always add the corrosive material slowly to the solvent (e.g., water), never the other way around, to avoid a violent reaction.[9]

• Experimental Procedure: Conduct all experimental work within the fume hood. Keep all containers labeled and sealed when not in immediate use.

III. Post-Handling and Decontamination

• Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that have come into contact with the chemical using appropriate cleaning agents.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove gloves last, using the proper removal technique to avoid skin contact.[3]

• Personal Hygiene: Immediately wash hands and any other potentially exposed skin with soap and water after handling is complete.[6]

IV. Storage and Waste Disposal

• Storage: Store tripotassium;methyl(trioxido)silane in a cool, dry, and well-ventilated area in a tightly closed, compatible container.[3] Store away from incompatible materials such as acids and aluminum metal.[5][6] It is recommended to store corrosive materials in secondary containment.[9]

• Waste Collection: Collect all waste containing tripotassium;methyl(trioxido)silane in a designated, labeled, and sealed waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal: Dispose of all chemical waste through your institution's hazardous waste management program.[1][5][6] Do not pour down the drain.[1] Contaminated packaging should be handled in the same manner as the substance itself.[1]

Safe Handling Workflow Diagram

The following diagram illustrates the key steps for the safe handling of tripotassium;methyl(trioxido)silane.

Caption: Workflow for handling tripotassium;methyl(trioxido)silane.

References

• 1. chemos.de [chemos.de]
• 2. chemos.de [chemos.de]
• 3. Page loading... [wap.guidechem.com]
• 4. echemi.com [echemi.com]
• 5. gelest.com [gelest.com]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. nld.sika.com [nld.sika.com]
• 8. questron.ca [questron.ca]
• 9. eng.uwo.ca [eng.uwo.ca]